5-Bromo-6-fluoro-2-methylbenzo[D]oxazole

Core Science & Biosynthesis

The Strategic Imperative of Fluorine Substitution in Benzoxazole Drug Design: A Technical Guide

Executive Summary

The strategic incorporation of fluorine into pharmacologically active scaffolds represents a cornerstone of modern medicinal chemistry. This guide provides an in-depth technical analysis of the role of fluorine substitution in the design and development of benzoxazole-based therapeutics. The benzoxazole core, a privileged heterocyclic motif, has been the foundation for numerous compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and antitubercular effects. The introduction of fluorine can profoundly modulate the physicochemical and pharmacokinetic properties of these molecules, leading to enhanced potency, metabolic stability, and target selectivity. This document will explore the underlying principles of fluorine's influence, detail synthetic strategies for its incorporation, and provide practical protocols for the evaluation of these modified compounds.

The Benzoxazole Scaffold and the Unique Attributes of Fluorine

The benzoxazole nucleus, with its fused benzene and oxazole rings, provides a rigid and planar framework that is amenable to a wide range of chemical modifications. This scaffold is present in numerous biologically active compounds, demonstrating its utility as a pharmacophore.

Fluorine, the most electronegative element, possesses a unique combination of properties that make it a powerful tool in drug design when introduced into a molecule like a benzoxazole.[1] Key attributes include:

• Small van der Waals Radius: At 1.47 Å, fluorine is only slightly larger than hydrogen (1.20 Å), allowing it to act as a bioisostere for hydrogen without introducing significant steric hindrance.[2]

• High Electronegativity: The strong electron-withdrawing nature of fluorine can alter the electronic distribution within the benzoxazole ring system, influencing pKa, hydrogen bonding capabilities, and dipole moment.

• Strong Carbon-Fluorine Bond: The C-F bond is significantly stronger (bond energy ~116 kcal/mol) than a C-H bond (~99 kcal/mol), which can block sites of metabolic oxidation.[3]

• Lipophilicity: The substitution of hydrogen with fluorine generally increases the lipophilicity of a molecule, which can impact its membrane permeability and binding to hydrophobic pockets of target proteins.

Strategic Fluorination: Enhancing Drug-Like Properties of Benzoxazoles

The decision of where and how to introduce fluorine into the benzoxazole scaffold is a critical aspect of rational drug design. The following sections detail the key benefits of this strategy.

Modulating Physicochemical Properties

The introduction of fluorine can fine-tune the physicochemical properties of benzoxazole derivatives, which in turn affects their absorption, distribution, metabolism, and excretion (ADME) profile.

• Lipophilicity (LogP): As a general trend, the replacement of a hydrogen atom with a fluorine atom increases the lipophilicity of a molecule. However, the magnitude of this increase is influenced by the electronic environment of the substitution site. The introduction of a trifluoromethyl (CF3) group leads to a more substantial increase in lipophilicity compared to a single fluorine atom.

• Acidity/Basicity (pKa): The strong electron-withdrawing effect of fluorine can significantly lower the pKa of nearby acidic or basic functional groups. This can alter the ionization state of the molecule at physiological pH, impacting its solubility, permeability, and target engagement.[4]

Table 1: Impact of Fluorine Substitution on Physicochemical Properties of Benzoxazole Analogs

Compound	Substitution	LogP (Calculated)	pKa (Calculated)	Reference
2-Phenylbenzoxazole	None	3.5	3.2	N/A
2-(4-Fluorophenyl)benzoxazole	4'-Fluoro	3.8	2.9	[5][6]
5-Fluoro-2-phenylbenzoxazole	5-Fluoro	3.8	2.5	[7]
2-Phenyl-5-(trifluoromethyl)benzoxazole	5-Trifluoromethyl	4.5	2.1	N/A

Enhancing Metabolic Stability

One of the most significant advantages of fluorination is the enhancement of metabolic stability. A primary route of drug metabolism is the oxidation of C-H bonds by cytochrome P450 (CYP) enzymes. The high strength of the C-F bond makes it resistant to this enzymatic oxidation. Strategically placing fluorine at known metabolic "hotspots" can block these pathways, thereby increasing the drug's half-life and bioavailability.[3][8]

Improving Target Binding and Potency

Fluorine can participate in various non-covalent interactions with target proteins, including hydrogen bonds, dipole-dipole interactions, and hydrophobic interactions. These interactions can lead to increased binding affinity and, consequently, higher potency. The electron-withdrawing nature of fluorine can also modulate the electronic properties of the benzoxazole core, which may be crucial for optimal interaction with the target's active site.

Synthesis of Fluorinated Benzoxazoles

The synthesis of fluorinated benzoxazoles can be achieved through several established methods. The choice of synthetic route often depends on the desired position of the fluorine substituent.

General Synthetic Pathway

A common approach involves the condensation of a fluorinated 2-aminophenol with a carboxylic acid or its derivative.

Caption: General synthetic scheme for fluorinated benzoxazoles.

Experimental Protocol: Synthesis of 5-Fluoro-2-phenylbenzoxazole

This protocol describes a representative synthesis of a fluorinated benzoxazole derivative.

Materials:

• 2-Amino-4-fluorophenol

• Benzoic acid

• Polyphosphoric acid (PPA)

• Sodium bicarbonate (NaHCO₃)

• Ethanol

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, combine 2-amino-4-fluorophenol (1.0 eq) and benzoic acid (1.1 eq).

• Add polyphosphoric acid (10 eq by weight) to the flask.

• Heat the reaction mixture to 180-200 °C with stirring for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to yield pure 5-fluoro-2-phenylbenzoxazole.

Biological Activities of Fluorinated Benzoxazoles

The introduction of fluorine has led to the discovery of benzoxazole derivatives with potent and selective biological activities across various therapeutic areas.

Anticancer Activity

Fluorinated benzoxazoles have demonstrated significant potential as anticancer agents. They have been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.[9] The mechanism of action often involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Table 2: Anticancer Activity of Fluorinated Benzoxazole Derivatives

Compound	Fluorine Position	Cancer Cell Line	IC₅₀ (µM)	Reference
2-(4-Aminophenyl)benzothiazole	None	MCF-7	>10	[10]
5-Fluoro-2-(4-amino-3-methylphenyl)benzothiazole	5-Fluoro	MCF-7	<0.001	[10]
5-Fluoro-2-(p-tolyl)benzoxazole	5-Fluoro	HCT-116	0.08	[9]
6-Fluoro-2-(3,4-dimethoxyphenyl)benzoxazole	6-Fluoro	MDA-MB-468	0.017	[9]

Antimicrobial and Antitubercular Activity

Fluorinated benzoxazoles have also emerged as promising antimicrobial and antitubercular agents. The presence of fluorine can enhance their ability to penetrate microbial cell walls and inhibit essential enzymes.

Table 3: Antimicrobial and Antitubercular Activity of Fluorinated Benzoxazole Derivatives

Compound	Fluorine Position	Microorganism	MIC (µg/mL)	Reference
2-(4-Chlorophenyl)benzoxazole	None	M. tuberculosis H37Rv	128	[3]
5-Fluoro-2-(4-chlorophenyl)benzoxazole	5-Fluoro	M. tuberculosis H37Rv	8	[3]
Fluorinated benzoxazinyl-oxazolidinone	Multiple	Drug-resistant M. tuberculosis	0.25-0.50	[5][11]

Experimental Workflows for Compound Evaluation

The following protocols outline standard assays for evaluating the biological activity and metabolic stability of newly synthesized fluorinated benzoxazole derivatives.

In Vitro Anticancer Activity Assay (MTT Assay)

This protocol is used to assess the cytotoxicity of a compound against cancer cell lines.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Complete cell culture medium

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with serial dilutions of the test compound and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Add MTT solution to each well and incubate for 4 hours.

• Add solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value.

Metabolic Stability Assay Using Human Liver Microsomes (HLM)

This assay determines the rate at which a compound is metabolized by liver enzymes.[12][13][14]

Materials:

• Human liver microsomes (HLM)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Test compound

• Internal standard

• Acetonitrile (for quenching)

• LC-MS/MS system

Procedure:

• In a 96-well plate, combine the test compound, HLM, and phosphate buffer.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold acetonitrile containing an internal standard.

• Centrifuge the plate to pellet the protein.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLint).[15]

Caption: Workflow for metabolic stability assay.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the benzoxazole scaffold is a powerful and well-established strategy in modern drug discovery. The unique properties of fluorine allow for the fine-tuning of physicochemical properties, enhancement of metabolic stability, and improvement of biological potency. The examples and protocols provided in this guide highlight the significant impact of fluorination on the development of benzoxazole-based therapeutics. Future research in this area will likely focus on the development of novel fluorination methodologies, a deeper understanding of fluorine's role in complex biological interactions, and the design of next-generation fluorinated benzoxazole drugs with improved efficacy and safety profiles.

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Unlocking the Pharmacophore Potential of 2-Methylbenzoxazole Scaffolds: A Technical Guide

Executive Summary

In the landscape of medicinal chemistry, the 1,3-benzoxazole core represents a privileged heterocyclic scaffold. Among its derivatives, 2-methylbenzoxazole (CAS No. 95-21-6) stands out not merely as an end-product, but as a highly versatile synthetic linchpin[1]. Its unique electronic distribution—combining the hydrogen-bonding capacity of the oxazole ring with the hydrophobic bulk of the fused benzene system—makes it an ideal pharmacophore for diverse biological targets. This whitepaper provides an in-depth technical analysis of the pharmacophoric properties of 2-methylbenzoxazole, detailing field-proven synthetic methodologies, functionalization workflows, and their resulting biological efficacies.

Structural and Pharmacophoric Anatomy

The biological promiscuity of 2-methylbenzoxazole is rooted in its highly polarized, planar structure. Understanding the causality behind its target interactions requires dissecting its anatomy:

• The Oxazole Ring (Electronic Modulator): The nitrogen and oxygen heteroatoms act as potent hydrogen bond acceptors. The electron-withdrawing nature of the imine-like nitrogen significantly reduces the electron density of the adjacent carbon (C2), rendering the attached methyl protons mildly acidic[2].

• The Fused Benzene Ring (Hydrophobic Anchor): The planar aromatic system provides a broad surface area for π−π stacking and hydrophobic intercalation within receptor pockets, a critical interaction for non-nucleoside inhibitors[3].

• The 2-Methyl Group (Synthetic Linchpin): While it can act as a steric anchor in biological systems, its primary utility lies in its reactivity. The acidity of the methyl protons allows for facile deprotonation, generating a stabilized carbanion that serves as a nucleophile for synthesizing complex derivatives like 2-phenacylbenzoxazoles or ethenyl-benzoxazoles[2][4].

Fig 1: Pharmacophore mapping of 2-methylbenzoxazole and its target interactions.

Synthetic Methodologies & Functionalization Workflows

To harness the pharmacophore, researchers must first synthesize the core efficiently and then functionalize it. The following protocols are designed as self-validating systems, ensuring that each step provides measurable feedback before proceeding.

Protocol 1: Green Synthesis of the Core Scaffold

Traditional syntheses of benzoxazoles often rely on corrosive liquid acids (e.g., H2​SO4​ ) which complicate workup and generate toxic waste. This protocol utilizes5[5] as a reusable, solid Brønsted acid catalyst under solvent-free conditions.

Causality & Rationale: TSA provides highly localized acidic sites to drive the condensation of o-aminophenol with orthoesters without the thermodynamic drag of solvent solvation, drastically reducing reaction times from hours to minutes[5].

Step-by-Step Methodology:

• Catalyst Preparation: Slowly add chlorosulfonic acid (4 mmol) to a stirring suspension of anhydrous sodium tungstate (2 mmol) in dry n-hexane (25 mL) at 0 °C.

  • Self-Validation: The cessation of HCl gas evolution indicates the complete formation of TSA.

• Condensation: In a round-bottom flask, mix o-aminophenol (1 mmol), triethyl orthoacetate (1.1 mmol), and TSA (1 mol%).

• Thermal Activation: Stir the neat mixture at 80–90 °C.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the polar o-aminophenol spot confirms reaction completion (typically <30 mins).

• Workup & Isolation: Dilute the mixture with chloroform (10 mL). Filter out the solid TSA catalyst (which can be washed and reused). Evaporate the filtrate to yield 2-methylbenzoxazole.

• Spectroscopic Validation: Confirm the structure via 1H NMR ( CDCl3​ ): Look for the diagnostic sharp singlet at δ 2.61 ppm corresponding to the 2-methyl protons[5].

Protocol 2: Base-Catalyzed Condensation for Ethenyl Derivatives

The 2-methyl group is a prime target for Knoevenagel-type condensations to create extended π -conjugated systems, such as 4[4].

Causality & Rationale: Treating 2-methylbenzoxazole with a strong base abstracts a proton from the methyl group. The resulting carbanion attacks the electrophilic carbonyl carbon of an aromatic aldehyde. The subsequent dehydration is thermodynamically driven by the formation of a highly stable, planar (E)-alkene, which is critical for fitting into narrow biological receptor clefts[4].

Step-by-Step Methodology:

• Deprotonation: Dissolve 2-methylbenzoxazole (1 eq) in anhydrous DMF. Slowly add Sodium Hydride (NaH, 1.2 eq) at 0 °C under inert atmosphere (Argon/Nitrogen).

  • Self-Validation: Hydrogen gas evolution confirms the active generation of the carbanion.

• Electrophilic Addition: Dropwise add the substituted aromatic aldehyde (1 eq). Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quenching & Extraction: Quench the reaction with ice-cold water. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate in vacuo.

• Stereochemical Validation: Purify via column chromatography. Confirm the (E)-configuration via 1H NMR: The ethenyl protons (–CH=CH–) must exhibit a large trans-coupling constant ( J≈15−16 Hz)[4].

Fig 2: Synthetic workflow for 2-methylbenzoxazole and its ethenyl functionalization.

Broad-Spectrum Biological Activity & Target Modulation

The functionalized derivatives of 2-methylbenzoxazole exhibit profound biological activities. By modifying the substituents attached to the core, researchers can fine-tune the electron density and steric bulk to target specific pathologies.

• Antiviral (HIV-1 Reverse Transcriptase): The condensation of 2-methylbenzoxazole with aromatic aldehydes bearing acidic protons is a critical coupling step in the synthesis of the potent 3[3]. The benzoxazole core mimics natural nucleobases while binding to the allosteric non-nucleoside inhibitor pocket.

• Antimicrobial & Cytotoxic Applications: Introducing halogens (e.g., trifluoroacetylation) drastically increases the lipophilicity of the molecule, allowing it to penetrate bacterial cell walls more effectively. For instance, 6 acts as a potent ligand for Zn(II) complexes, demonstrating high in vitro antimicrobial activity against Helicobacter pylori and Escherichia coli[6].

Quantitative Structure-Activity Summary

Derivative Scaffold	Primary Biological Target	Key Pharmacophore Interaction	Ref
2-Trifluoroacetonylbenzoxazole	H. pylori, E. coli	Fluorine-enhanced lipophilicity; Zn(II) chelation	[6]
2-[(E)-2-Substituted-ethenyl]-1,3-benzoxazole	Broad-spectrum bacteria	Extended π -conjugation and strict planarity	[4]
2-Phenacylbenzoxazole	General Cytotoxicity	Tautomeric hydrogen bonding (O/E forms)	[2]
L-696,229 Precursors	HIV-1 Reverse Transcriptase	Non-nucleoside hydrophobic pocket binding	[3]

References

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• Tungstate sulfuric acid as an efficient catalyst for the synthesis of benzoxazoles and benzothiazoles under solvent-free conditions - Comptes Rendus de l'Académie des Sciences - 5

• Synthesis and Antimicrobial Activity of 2-Trifluoroacetonylbenzoxazole Ligands and Their Metal Complexes - J-Stage - 6

• Synthesis and Structural Characterization of Substituted 2-Phenacylbenzoxazoles - PMC - 2

• Condensation of 2-methylbenzoxazole with aromatic aldehydes bearing acidic protons. A convenient coupling in the synthesis of the HIV-reverse transcriptase inhibitor L-696,229 - The Journal of Organic Chemistry (ACS) - 3

• Design, Synthesis, and In-Depth Biological Assessment of Novel 2-[(E)-2-Substituted-Ethenyl]-1,3-Benzoxazole Derivatives - IJIRT - 4

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The Rise of Benzoxazoles: A Technical Guide to the Inhibition of VEGFR-2 in Cancer Therapy

A Literature Review for Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of targeted cancer therapies has identified angiogenesis, the formation of new blood vessels, as a critical process for tumor growth and metastasis. Central to this process is the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a receptor tyrosine kinase that has emerged as a prime therapeutic target. Among the diverse chemical scaffolds explored for VEGFR-2 inhibition, benzoxazole derivatives have shown significant promise, demonstrating potent and selective activity. This in-depth technical guide synthesizes the current landscape of benzoxazole-based VEGFR-2 inhibitors, offering a comprehensive review of their design, synthesis, structure-activity relationships, and biological evaluation.

The Central Role of VEGFR-2 in Angiogenesis and Cancer

VEGFR-2 is the primary mediator of the mitogenic, chemotactic, and survival signals that VEGF-A, a potent pro-angiogenic factor, transmits to endothelial cells.[1] The binding of VEGF-A to VEGFR-2 triggers receptor dimerization and autophosphorylation of specific tyrosine residues within its intracellular domain.[1] This phosphorylation cascade initiates a complex network of downstream signaling pathways, including the PLCγ-PKC-MAPK and PI3K-Akt pathways, which are crucial for endothelial cell proliferation, migration, and survival – the hallmarks of angiogenesis.[2][3] In the context of cancer, tumors exploit this physiological process to establish a dedicated blood supply, which is essential for their growth, invasion, and metastasis.[4] Consequently, inhibiting VEGFR-2 has become a cornerstone of anti-angiogenic therapy in oncology.[5]

VEGFR-2 Signaling Pathway

The intricate signaling cascade initiated by VEGF-A binding to VEGFR-2 is a critical determinant of angiogenesis. Understanding this pathway is fundamental to appreciating the mechanism of action of benzoxazole inhibitors.

Caption: VEGFR-2 signaling cascade upon VEGF-A binding.

Benzoxazole: A Privileged Scaffold for VEGFR-2 Inhibition

The benzoxazole core, a bicyclic aromatic heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry due to its ability to interact with a wide range of biological targets, including kinases.[6] For VEGFR-2 inhibition, the benzoxazole moiety typically serves as a hinge-binding motif, occupying the ATP-binding pocket of the kinase domain.[7] This interaction is crucial for anchoring the inhibitor and preventing the phosphorylation of the receptor.

Pharmacophoric Features and Structure-Activity Relationships (SAR)

The design of potent benzoxazole-based VEGFR-2 inhibitors generally adheres to a well-defined pharmacophore model consisting of four key features:

• Hinge-Binding Head: The flat, heteroaromatic benzoxazole ring system that interacts with the hinge region of the ATP binding site.[7]

• Central Aromatic Linker: A linker that connects the hinge-binding moiety to the hydrogen-bonding region.[7]

• Terminal Lipophilic Tail: A hydrophobic group that occupies an allosteric pocket, enhancing binding affinity through hydrophobic interactions.[7]

Synthesis of Benzoxazole Derivatives

The synthesis of benzoxazole derivatives targeting VEGFR-2 typically involves the construction of the core benzoxazole ring followed by the introduction of various substituents to explore the SAR. Several synthetic strategies have been employed, with the condensation of o-aminophenols with carboxylic acids or their derivatives being a common and versatile approach.

A general synthetic scheme often involves the following steps:

• Reaction of a substituted o-aminophenol with a suitable carboxylic acid or acyl chloride to form an amide intermediate.

• Cyclization of the amide intermediate, often under acidic or high-temperature conditions, to yield the benzoxazole ring.

• Further functionalization of the benzoxazole core or the appended side chains to generate a library of derivatives for biological evaluation.

More contemporary methods utilize transition-metal catalysis, such as copper-catalyzed cyclization of ortho-haloanilides, which can offer milder reaction conditions and broader substrate scope.[10]

Biological Evaluation of Benzoxazole-Based VEGFR-2 Inhibitors

A multi-tiered approach is essential for the comprehensive biological evaluation of novel benzoxazole derivatives as VEGFR-2 inhibitors. This typically involves a combination of in vitro enzymatic assays, cell-based assays, and potentially in vivo studies.

In Vitro Kinase Inhibition Assay

The direct inhibitory effect of the synthesized compounds on VEGFR-2 kinase activity is a critical first step. This is typically assessed using an in vitro kinase assay with recombinant human VEGFR-2 enzyme.

Experimental Protocol: VEGFR-2 Kinase Assay (Luminescence-Based)

• Reagent Preparation:

  • Prepare a 1x Kinase Buffer by diluting a 5x stock. Dithiothreitol (DTT) can be added to a final concentration of 1 mM.

  • Prepare a master mixture containing 5x Kinase Buffer, ATP, and a suitable substrate (e.g., Poly (Glu:Tyr, 4:1)).

  • Prepare serial dilutions of the test benzoxazole compounds and a positive control (e.g., Sorafenib) in 1x Kinase Buffer. The final DMSO concentration should not exceed 1%.

  • Dilute the recombinant human VEGFR-2 enzyme to the desired concentration in 1x Kinase Buffer.

• Assay Procedure:

  • Add the master mixture to each well of a 96-well white plate.

  • Add the diluted test compounds or positive control to the respective wells. For the "no inhibitor" control, add 1x Kinase Buffer with the same DMSO concentration. For the "blank" (no enzyme) control, add 1x Kinase Buffer.

  • Initiate the kinase reaction by adding the diluted VEGFR-2 enzyme to all wells except the blank.

  • Incubate the plate at 30°C for a specified time (e.g., 45-60 minutes).

• Detection:

  • After incubation, add a luminescence-based ATP detection reagent (e.g., Kinase-Glo®) to each well.

  • Incubate at room temperature for 10-15 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a microplate reader.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the percentage of VEGFR-2 activity remaining in the presence of the inhibitor compared to the "no inhibitor" control.

  • Determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Assays

Cell-based assays are crucial for evaluating the anti-proliferative and anti-migratory effects of the compounds in a more biologically relevant context.

The cytotoxic effects of the benzoxazole derivatives are commonly assessed against various human cancer cell lines known to overexpress VEGF, such as MCF-7 (breast cancer), HepG2 (hepatocellular carcinoma), and HCT-116 (colorectal carcinoma).[11][12] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.

The ability of the compounds to inhibit endothelial cell migration, a key step in angiogenesis, can be evaluated using a wound healing or "scratch" assay, often with Human Umbilical Vein Endothelial Cells (HUVECs).[13]

Experimental Protocol: Wound Healing Migration Assay

• Cell Seeding:

  • Seed HUVECs in a 24-well plate and culture until they form a confluent monolayer.

• Creating the "Wound":

  • Create a "scratch" or cell-free gap in the monolayer using a sterile pipette tip or a specialized cell scraper.

  • Wash the wells with phosphate-buffered saline (PBS) to remove any detached cells and debris.

• Treatment:

  • Replace the medium with fresh medium containing various concentrations of the test benzoxazole compound or a vehicle control.

• Image Acquisition:

  • Capture images of the scratch at time zero (immediately after creating the wound) and at subsequent time points (e.g., 6, 12, and 24 hours) using a microscope equipped with a camera. It is crucial to image the same field of view at each time point.

• Data Analysis:

  • Measure the width or area of the scratch in the images at each time point using image analysis software (e.g., ImageJ).

  • Calculate the percentage of wound closure at each time point relative to the initial wound area.

  • Compare the rate of wound closure in the treated groups to the control group to determine the inhibitory effect of the compound on cell migration.

To understand the mechanism of anti-proliferative activity, cell cycle analysis is performed using flow cytometry. This technique can determine if the compounds induce cell cycle arrest at a specific phase (e.g., G1, S, or G2/M).[13]

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment:

  • Seed a cancer cell line (e.g., HepG2) in 6-well plates and allow them to adhere.

  • Treat the cells with the IC50 concentration of the test benzoxazole compound for a specified duration (e.g., 24 or 48 hours). Include a vehicle-treated control group.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them by centrifugation.

  • Wash the cells with cold PBS.

  • Fix the cells by resuspending them in ice-cold 70% ethanol, which is added dropwise while gently vortexing.

  • Store the fixed cells at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells to remove the ethanol and wash them with PBS.

  • Resuspend the cells in a staining solution containing propidium iodide (PI), a fluorescent DNA intercalating agent, and RNase A (to prevent staining of double-stranded RNA).

  • Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer. The intensity of the PI fluorescence is proportional to the DNA content of the cells.

  • Collect data from at least 10,000 events per sample.

• Data Analysis:

  • Generate a histogram of PI fluorescence intensity.

  • Use cell cycle analysis software to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

  • Compare the cell cycle distribution of the treated cells to the control cells to identify any drug-induced cell cycle arrest.

Apoptosis Induction

Many potent anti-cancer agents exert their effects by inducing apoptosis (programmed cell death). The ability of benzoxazole derivatives to induce apoptosis can be assessed by various methods, such as Annexin V/PI staining followed by flow cytometry, or by measuring the levels of key apoptotic proteins like caspases and members of the Bcl-2 family.[9][14]

Quantitative Data Summary of Potent Benzoxazole Derivatives

The following table summarizes the in vitro activity of some of the most potent benzoxazole derivatives reported in recent literature.

Compound ID	Key Structural Features	VEGFR-2 IC50 (µM)	Anti-Proliferative IC50 (µM)
MCF-7
5e [15]	2-(substituted phenyl)-benzoxazole	0.07	8.67
5c [15]	2-(substituted phenyl)-benzoxazole	0.08	8.93
8d [1][12]	Modified benzoxazole with a terminal phenyl ring bearing a p-nitro group	0.0554	3.43
8a [1]	Modified benzoxazole	0.0579	5.92
8e [1]	Modified benzoxazole	0.0741	6.90
12l [2][7]	5-methylbenzoxazole derivative	0.09738	15.21
14o [11]	5-chlorobenzoxazole derivative	- (VEGFR-2 protein conc. 586.3 pg/ml)	-
14l [11]	5-methylbenzoxazole derivative	- (VEGFR-2 protein conc. 636.2 pg/ml)	6.87
Sorafenib	Reference Drug	0.048 - 0.1	4.21 - 7.26

Note: The inhibitory activity of compounds 14o and 14l was reported as VEGFR-2 protein concentration, which is a different metric than IC50 and therefore not directly comparable.

Workflow for the Development of Benzoxazole-Based VEGFR-2 Inhibitors

The discovery and development of novel benzoxazole-based VEGFR-2 inhibitors follow a structured workflow, from initial design to preclinical evaluation.

Caption: A general workflow for the development of benzoxazole-based VEGFR-2 inhibitors.

Future Perspectives and Conclusion

The research landscape for benzoxazole derivatives as VEGFR-2 inhibitors is vibrant and promising. The compounds reviewed in this guide are primarily in the preclinical stage of development. To the best of our knowledge, no benzoxazole-based VEGFR-2 inhibitor has yet entered clinical trials. However, the potent in vitro and cellular activities of several lead compounds warrant further investigation.

Future efforts in this field will likely focus on:

• Improving Selectivity: Enhancing the selectivity for VEGFR-2 over other kinases to minimize off-target effects and improve the safety profile.

• Optimizing Pharmacokinetic Properties: Fine-tuning the ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties of lead compounds to ensure they are suitable for in vivo applications.

• Overcoming Drug Resistance: Investigating the potential for these compounds to be effective against tumors that have developed resistance to existing VEGFR-2 inhibitors.

• Dual-Targeting Strategies: Designing benzoxazole derivatives that can simultaneously inhibit other key oncogenic kinases in addition to VEGFR-2, which could lead to synergistic anti-cancer effects.[16]

References

[7] Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2063-2077. [Link]

[2] Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. PMC. [Link]

[1] El-Adl, K., et al. (2022). Modified Benzoxazole-Based VEGFR-2 Inhibitors and Apoptosis Inducers: Design, Synthesis, and Anti-Proliferative Evaluation. Molecules, 27(15), 5047. [Link]

[10] MedCrave. (2017). Synthesis of 2-aryl benzoxazoles from aldoximes. MedCrave Online. [Link]

[17] Paving the way for small-molecule drug discovery. PMC. [Link]

[9] Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. PubMed. [Link]

[15] Eissa, I. H., et al. (2019). Design, synthesis, molecular docking, and anticancer activity of benzoxazole derivatives as VEGFR-2 inhibitors. Archiv der Pharmazie, 352(10), 1900113. [Link]

[5] Lohela, M., et al. (2009). VEGFs and receptors: a role in tumor angiogenesis. Current Angiogenesis, 1(1), 1-10. [NO URL PROVIDED]

[18] Bio-Rad. (n.d.). Development - VEGF signaling via VEGFR2 - generic cascades Pathway Map. Bio-Rad. [Link]

[4] Shaik, A. A., et al. (2025). Targeting vascular endothelial growth receptor-2 (VEGFR-2): structural biology, functional insights, and therapeutic resistance. Molecular and Cellular Biochemistry. [Link]

[19] ZeClinics. (2025). Drug Discovery and Development: A Step-By-Step Process. ZeClinics. [Link]

[3] Olsson, A. K., et al. (2020). Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role. Frontiers in Cell and Developmental Biology, 8, 599281. [Link]

[20] Agilent. (n.d.). Agilent Workflows for Pharmaceutical Small Molecule Development. Agilent. [Link]

PubChem. (n.d.). VEGFA-VEGFR2 signaling. National Center for Biotechnology Information. [Link]

[6] Vijayabaskaran, M., et al. (2023). Exploring the potential of Benzoxazole Derivatives as Anti-cancer Agents: A Comprehensive Review. Asian Journal of Pharmaceutical and Health Sciences, 13(2), 2933-2943. [Link]

[11] Elkady, H., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 397-410. [Link]

Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. ResearchGate. [NO URL PROVIDED]

[14] Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. PubMed. [Link]

Kumar, S., et al. (2022). Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. Biosciences Biotechnology Research Asia, 19(4). [Link]

Bujji, S., et al. (2022). Design, Synthesis, Anticancer Evaluation, and Molecular Docking Studies of Novel Benzoxazole Linked 1,3,4-Oxadiazoles. Anti-Cancer Agents in Medicinal Chemistry, 22(5), 933-942. [Link]

[13] Elkady, H., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. Taylor & Francis Online. [Link]

[16] El-Naggar, M., et al. (2025). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Molecules, 30(24), 1-20. [Link]

[12] El-Adl, K., et al. (2022). Modified Benzoxazole-Based VEGFR-2 Inhibitors and Apoptosis Inducers: Design, Synthesis, and Anti-Proliferative Evaluation. PubMed. [Link]

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Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Cross-Coupling Reactions of 5-Bromo-benzoxazoles

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Validated Protocols

Introduction & Mechanistic Rationale

The benzoxazole scaffold is a privileged pharmacophore widely embedded in bioactive molecules, fluorescent probes, and advanced materials. Functionalization of the benzoxazole core at the 5-position via palladium-catalyzed cross-coupling of 5-bromobenzoxazoles is a critical late-stage synthetic strategy.

As a Senior Application Scientist, it is essential to understand the electronic nature of this substrate. The 5-position of the benzoxazole ring is electronically distinct from simple aryl bromides. The fused oxazole ring exerts an inductive electron-withdrawing effect, which generally accelerates the initial oxidative addition of the Pd(0) catalyst into the C(sp²)–Br bond. However, because these heteroaryl bromides are electron-rich in certain resonance structures, they can undergo competing electrophilic metalation by Pd catalysts, which occasionally complicates direct arylation or cross-coupling pathways[1].

To mitigate side reactions (such as protodehalogenation or catalyst poisoning by heteroatom coordination), catalyst and ligand selection must be precisely tuned to favor rapid transmetalation and reductive elimination.

General Pd-catalyzed cross-coupling cycle for 5-bromobenzoxazoles.

Quantitative Data: Catalyst System Optimization

The table below summarizes the optimization of the Suzuki-Miyaura coupling between 5-bromobenzoxazole and a model arylboronic acid. The data illustrates how varying the ligand and base impacts the overall conversion.

Table 1: Optimization of Suzuki-Miyaura Coupling for 5-Bromobenzoxazoles

Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Causality / Rationale
Pd(PPh₃)₄ (5 mol%)	K₂CO₃	Toluene/EtOH/H₂O	80	85	Standard biphasic conditions; reliable baseline for unhindered substrates[2].
Pd(PPh₃)₄ (10 mol%)	K₃PO₄	DME/H₂O	80	89	Phosphate provides enhanced boronic acid activation in ethereal solvents[3].
Pd₂(dba)₃ / XPhos	Cs₂CO₃	1,4-Dioxane	100	94	Bulky, electron-rich biaryl phosphine accelerates reductive elimination.
PdCl₂(dppf)	Na₂CO₃	DMF/H₂O	90	78	Sluggish transmetalation compared to monodentate biaryl phosphines.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Every step includes the physical or chemical causality behind the action, ensuring high reproducibility.

Standardized self-validating workflow for Pd-catalyzed cross-coupling.

Protocol A: Suzuki-Miyaura Arylation (C–C Bond Formation)

This protocol utilizes a biphasic solvent system to couple 5-bromobenzoxazole with arylboronic acids[2][3].

Reagents:

• 5-Bromobenzoxazole (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.2 equiv, 1.2 mmol)

• Pd(PPh₃)₄ (0.05 equiv, 5 mol%)

• K₂CO₃ (2.5 equiv, 2.5 mmol)

• Toluene/Ethanol/Water (4:1:1 v/v/v, 10 mL total)

Step-by-Step Methodology:

• Preparation: Charge a 25 mL Schlenk flask with 5-bromobenzoxazole, arylboronic acid, and K₂CO₃.

  • Causality: Solid reagents are added first to minimize atmospheric exposure when the catalyst is introduced.

• Solvent Addition & Degassing: Add the Toluene/EtOH/H₂O mixture. Sparge the biphasic solution with N₂ gas for 15 minutes.

  • Causality: Dissolved oxygen rapidly oxidizes Pd(0) to inactive Pd(II) species. The biphasic solvent ensures the base dissolves in the aqueous layer to form the reactive boronate complex, while organic substrates remain in the toluene layer.

• Catalyst Addition: Quickly add Pd(PPh₃)₄ under a positive stream of N₂. Seal the flask.

• Reaction: Heat the biphasic mixture to 80 °C with vigorous stirring (1000 rpm) for 12 hours.

  • Causality: Vigorous stirring is mandatory to maximize the interfacial surface area between the aqueous boronate and the organic Pd-complex.

• Validation & In-Process Control: After 8 hours, extract a 10 µL aliquot from the organic layer, dilute in 1 mL Acetonitrile, and analyze via LC-MS. The reaction is self-validated as complete when the 5-bromobenzoxazole signal (m/z ~198.0/200.0 [M+H]⁺) is entirely consumed and replaced by the product mass.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), separate the layers, and wash the organic layer with brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination (C–N Bond Formation)

For coupling primary or secondary amines to the 5-position, a strong base and a bulky ligand are required to prevent the formation of stable, unreactive Pd-bis(amine) complexes.

Reagents:

• 5-Bromobenzoxazole (1.0 equiv, 1.0 mmol)

• Amine (1.2 equiv, 1.2 mmol)

• Pd₂(dba)₃ (0.02 equiv, 4 mol% Pd)

• XPhos (0.08 equiv, 8 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv, 1.4 mmol)

• Anhydrous Toluene (5 mL)

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a vial with Pd₂(dba)₃, XPhos, NaOtBu, and 5-bromobenzoxazole.

  • Causality: NaOtBu is highly hygroscopic. Moisture will quench the base and hydrolyze the starting material.

• Solvent & Amine Addition: Add anhydrous toluene, followed by the amine (if liquid). Seal with a PTFE-lined septum cap.

• Reaction: Heat at 100 °C for 16 hours.

  • Causality: XPhos is specifically chosen because its bulky isopropyl groups force the Pd center into a monoligated state (L-Pd-Ar), which dramatically accelerates the reductive elimination of the newly formed C–N bond.

• Validation & In-Process Control: Monitor via TLC (Hexanes/EtOAc). The disappearance of the UV-active starting material spot confirms progression.

• Workup: Cool to room temperature, dilute with dichloromethane, and filter through a pad of Celite to remove Pd black and inorganic salts. Concentrate and purify.

Protocol C: Sonogashira Alkynylation (C–C Alkyne Formation)

This protocol utilizes a copper co-catalyst to install terminal alkynes at the 5-position.

Reagents:

• 5-Bromobenzoxazole (1.0 equiv, 1.0 mmol)

• Terminal Alkyne (1.3 equiv, 1.3 mmol)

• PdCl₂(PPh₃)₂ (0.05 equiv, 5 mol%)

• CuI (0.10 equiv, 10 mol%)

• Triethylamine (Et₃N) (5 mL, acts as solvent and base)

Step-by-Step Methodology:

• Preparation: Add 5-bromobenzoxazole, PdCl₂(PPh₃)₂, and CuI to a Schlenk flask. Evacuate and backfill with N₂ three times.

• Solvent Addition: Add anhydrous, degassed Et₃N via syringe.

  • Causality: Et₃N acts as the base to deprotonate the terminal alkyne once it coordinates to the copper, forming the highly nucleophilic copper acetylide intermediate.

• Alkyne Addition: Add the terminal alkyne dropwise.

• Reaction: Stir at 65 °C for 12 hours.

  • Causality: The copper acetylide undergoes transmetalation with the oxidative addition complex[Pd(II)(5-benzoxazolyl)(Br)(PPh₃)₂]. Exclusion of oxygen is critical to prevent Glaser coupling (homocoupling of the alkyne).

• Validation & In-Process Control: A color change to deep brown/black alongside the precipitation of Et₃N·HBr salts visually validates that the catalytic cycle is turning over.

• Workup: Filter the suspension through Celite, wash with EtOAc, concentrate the filtrate, and purify via silica gel chromatography.

References

• Lewis, J. C., et al. "Rh(I)-Catalyzed Arylation of Heterocycles via C−H Bond Activation: Expanded Scope through Mechanistic Insight." Journal of the American Chemical Society (2008). URL:[Link]

• "Novel compounds as antagonists or inverse agonists for opioid receptors." WIPO Patent WO2008021851A2.

• Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews (1995). URL:[Link]

• Ruiz-Castillo, P.; Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews (2016). URL:[Link]

• Chinchilla, R.; Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews (2007). URL:[Link]

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Application Notes and Protocols for Suzuki-Miyaura Coupling at the C-5 Position of Benzoxazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C-5 Arylated Benzoxazoles

The benzoxazole scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry, materials science, and natural products. Functionalization at the C-5 position, in particular, offers a strategic vector for modulating the physicochemical and biological properties of these molecules. The introduction of aryl or heteroaryl substituents at this position can significantly influence bioactivity, offering opportunities for the development of novel therapeutics. The Suzuki-Miyaura cross-coupling reaction stands as a powerful and versatile method for forging the requisite C-C bond, valued for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acid and ester building blocks.[1] This guide provides a detailed exploration of the critical parameters and optimized protocols for the successful Suzuki-Miyaura coupling at the C-5 position of benzoxazoles.

Mechanistic Insights: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[2] Understanding this mechanism is crucial for rationalizing the selection of reaction components and for troubleshooting. The cycle comprises three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond (C-X) of the 5-halobenzoxazole, forming a Pd(II) intermediate. The reactivity of the halide is a critical factor, with the bond strength decreasing in the order C-Cl > C-Br > C-I. Consequently, aryl iodides and bromides are generally more reactive than the corresponding chlorides, which may require more specialized and highly active catalyst systems.[3]

• Transmetalation: In this step, the organic moiety from the boronic acid (or ester) is transferred to the palladium center. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species. The choice of base is therefore critical and can significantly influence the reaction rate and yield.[4]

• Reductive Elimination: The two organic groups on the palladium(II) intermediate couple and are eliminated from the metal center, forming the desired C-C bond of the 5-arylbenzoxazole product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Critical Parameters for Success: A Deep Dive

The success of a Suzuki-Miyaura coupling at the C-5 position of benzoxazole is a multifactorial equation. Each component plays a critical role, and their interplay determines the efficiency and outcome of the reaction.

The Palladium Catalyst and Ligand System

The choice of the palladium source and, crucially, the associated ligand is paramount. While simple palladium sources like Pd(OAc)₂ or Pd₂(dba)₃ can be effective, they require in-situ formation of the active Pd(0) species and are often used in conjunction with phosphine ligands. For challenging substrates like heteroaryl chlorides, or for achieving high turnover numbers, pre-formed catalysts or catalyst systems with specialized ligands are often superior.

• Bulky, Electron-Rich Phosphine Ligands: Ligands such as SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) and XPhos (2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) have proven to be highly effective for the Suzuki-Miyaura coupling of heteroaryl halides.[5] Their steric bulk promotes the reductive elimination step, while their electron-donating nature facilitates the oxidative addition of less reactive aryl chlorides.[3]

• N-Heterocyclic Carbenes (NHCs): NHC ligands are another class of highly effective ligands for Suzuki-Miyaura couplings, known for their strong σ-donating ability and thermal stability.

• Palladium Precatalysts: The use of well-defined palladium precatalysts, such as those from the Buchwald or PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) families, can offer improved reactivity, air-stability, and reproducibility.[6]

The Role of the Base

The base is essential for the transmetalation step, activating the boronic acid. The choice of base can significantly impact the reaction rate and can also influence side reactions.

• Inorganic Bases: Carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄) are commonly used. Potassium carbonate is a cost-effective and often effective choice, particularly in aqueous solvent mixtures.[7] Cesium carbonate is more soluble in organic solvents and can be beneficial for more challenging couplings. Potassium phosphate is a strong, non-nucleophilic base that is often a good choice when dealing with base-sensitive functional groups.

• Organic Bases: In some cases, organic bases like triethylamine (NEt₃) or diisopropylethylamine (DIPEA) can be used, although they are generally less common in modern Suzuki-Miyaura protocols for aryl-aryl couplings.

The Solvent System

The solvent plays a crucial role in solubilizing the reactants and the catalyst, and it can also influence the rate of the reaction.

• Aprotic Polar Solvents: Solvents like 1,4-dioxane, tetrahydrofuran (THF), and dimethylformamide (DMF) are frequently employed.

• Aqueous Mixtures: Often, a mixture of an organic solvent with water (e.g., dioxane/water, toluene/water) is used. The water helps to dissolve the inorganic base and can accelerate the transmetalation step.

• Microwave-Assisted Synthesis: The use of microwave irradiation can significantly reduce reaction times, often leading to higher yields and cleaner reaction profiles.[8][9] Solvents with high boiling points and dielectric constants, such as DMF or 1,4-dioxane, are well-suited for microwave-assisted reactions.[8]

Experimental Protocols

The following protocols provide a starting point for the Suzuki-Miyaura coupling at the C-5 position of benzoxazole. Optimization of these conditions may be necessary for specific substrates.

Figure 2: General experimental workflow for Suzuki-Miyaura coupling.

Protocol 1: General Conditions for 5-Bromobenzoxazole

This protocol is a robust starting point for the coupling of 5-bromobenzoxazole with various arylboronic acids.

Materials:

• 5-Bromobenzoxazole (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add 5-bromobenzoxazole, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the tube with an inert gas three times.

• Under a positive flow of the inert gas, add Pd(OAc)₂ and SPhos.

• Add the degassed 1,4-dioxane and water.

• Seal the tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reaction times are typically in the range of 4-12 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Microwave-Assisted Coupling of 5-Chlorobenzoxazole

For the less reactive 5-chlorobenzoxazole, microwave irradiation can be highly effective.

Materials:

• 5-Chlorobenzoxazole (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• XPhos Pd G3 (a Buchwald precatalyst) (0.03 mmol, 3 mol%)

• Cs₂CO₃ (2.0 mmol)

• Anhydrous 1,4-dioxane (5 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a microwave reaction vial, add 5-chlorobenzoxazole, the arylboronic acid, XPhos Pd G3, and Cs₂CO₃.

• Add anhydrous, degassed 1,4-dioxane.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at 120-150 °C for 20-60 minutes with stirring.

• After cooling, work up the reaction as described in Protocol 1.

Data Presentation: Comparative Reaction Conditions

The following table summarizes representative conditions for the Suzuki-Miyaura coupling at the C-5 position of benzoxazole, illustrating the influence of different parameters on the reaction outcome.

Entry	Halobenzoxazole	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)
1	5-Bromobenzoxazole	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	100 / 8	~90
2	5-Bromobenzoxazole	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/EtOH/H₂O	80 / 12	~85
3	5-Chlorobenzoxazole	Phenylboronic acid	XPhos Pd G3 (3)	-	Cs₂CO₃	Dioxane	120 (MW) / 0.5	~88
4	5-Chlorobenzoxazole	3-Tolylboronic acid	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄	t-BuOH	110 / 16	~82

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently strong base- Low reaction temperature	- Ensure proper degassing to prevent catalyst oxidation- Use a fresh batch of catalyst- Switch to a stronger base (e.g., from K₂CO₃ to K₃PO₄ or Cs₂CO₃)- Increase the reaction temperature
Protodeboronation of Boronic Acid	- Presence of excess water- Prolonged reaction time at high temperature	- Use anhydrous solvents and a freshly dried base- Consider using a boronic ester (e.g., pinacol ester) which is more stable to hydrolysis- Optimize the reaction time to avoid prolonged heating after completion
Homocoupling of Boronic Acid	- Presence of oxygen- Inefficient transmetalation	- Thoroughly degas all solvents and the reaction mixture- Ensure a sufficiently active catalyst system to promote efficient cross-coupling over homocoupling

Conclusion

The Suzuki-Miyaura coupling is a highly effective and adaptable method for the synthesis of 5-arylbenzoxazoles. A judicious selection of the palladium catalyst, ligand, base, and solvent system is critical for achieving high yields and clean conversions. For more reactive substrates like 5-bromobenzoxazole, a variety of conditions can be successful. For less reactive starting materials such as 5-chlorobenzoxazole, the use of highly active catalyst systems, such as those employing bulky, electron-rich phosphine ligands, often in combination with microwave irradiation, is recommended. The protocols and data presented in this guide provide a solid foundation for researchers to successfully implement this important transformation in their synthetic endeavors.

References

• Buchwald, S. L., & Mauger, C. (2009). A Versatile Catalyst System for Suzuki−Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates. Organic Letters, 11(17), 3954–3957.
• BenchChem. (2025). Technical Support Center: Catalyst Selection for Cross-Coupling Reactions in 5-Aryl Furan Synthesis. BenchChem.
• Diaz, P., & et al. (2011). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Tetrahedron Letters.
• BenchChem. (2025). Application Notes and Protocols: Palladium- Catalyzed Suzuki-Miyaura Coupling of 6-Chloro- 5-methoxypyridin-2-amine with Arylboronic Acids. BenchChem.
• Doucet, H., & Soulé, J.-F. (2026). Palladium-catalysed coupling of benzoxazole with meta-or ortho-substituted aryl bromides. European Journal of Organic Chemistry.
• Sireci, et al. (2015). Microwave Assisted Catalytic Activity of Some bis-5(6)-Nitrobenzimidazole Salts for Heck and Suzuki Cross-Coupling Reactions. Asian Journal of Chemistry.
• Reddit User homity3_14. (2024, February 23). How to approach choosing reaction conditions for Suzuki? [Online forum post]. Reddit.
• Baxendale, I. R., & et al. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations.
• Gademann, K., & et al. (2014). Synthesis of Heterocyclic Triads by Pd-Catalyzed Cross-Couplings and Evaluation of Their Cell-Specific Toxicity Profile. Organic Letters.
• Baxendale, I. R. (2006). Microwave-assisted Suzuki coupling reactions with an encapsulated palladium catalyst for batch and continuous-flow transformations.
• BenchChem. (2025). A Comparative Guide to Catalysts for Benzoxazole Synthesis. BenchChem.
• MilliporeSigma. (n.d.). Buchwald Phosphine Ligands.
• Li, J., & et al. (2014).
• Penning, T. D., & et al. (2007). Microwave-assisted Suzuki cross-coupling reaction, a key step in the synthesis of polycyclic aromatic hydrocarbons and their metabolites.
• Keesara, S., & Parvathaneni, S. P. (2016). Coupling reactions of 5-bromosalicylaldehyde with various arylboronic acids. New Journal of Chemistry.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Beilstein Journals. (2010, June 28).
• Hoarau, C., & et al. (2021). trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. The Journal of Organic Chemistry.
• BenchChem. (2025). Application Notes and Protocols for Coupling Reactions of 5-Bromooxazole-4-carboxylic Acid. BenchChem.
• Al-Masri, S. (2015).
• Takenaka, K., & Sasai, H. (2015). Palladium‐Catalyzed Direct C H Arylation of Isoxazoles at the 5‐Position.
• Asadi, F., & Ranjbar-Karimi, R. (2025). Pd(PPh3)4 catalyzed Suzuki–Miyaura coupling reaction of aryl bromides 5b and 5e with arylboronic acids 9a–c. Tetrahedron Letters.
• Morken, J. P., & et al. (2021). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. Journal of the American Chemical Society.
• Buchwald, S. L., & et al. (2009). A Versatile Catalyst System for Suzuki−Miyaura Cross-Coupling Reactions of C(sp2)
• Wiest, O., & et al. (2018). Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes.
• Fu, G. C., & et al. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society.
• Royal Society of Chemistry. (n.d.). Organic & Biomolecular Chemistry.
• Cera, G., & et al. (2021). Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole. Molecules.
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Application Notes &amp; Protocols: Strategic Nucleophilic Substitution of 6-Fluoro-Benzoxazole Derivatives

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the Benzoxazole Scaffold

The benzoxazole motif is a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3][4][5][6] Its prevalence in both marketed drugs and clinical candidates underscores its significance as a "privileged scaffold" in drug discovery.[7][8]

Within this class, 6-fluoro-benzoxazole derivatives serve as exceptionally versatile intermediates. The strategic placement of the fluorine atom at the 6-position is key; it acts as an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions, providing a reliable and efficient handle for molecular elaboration. This guide provides an in-depth exploration of the mechanistic principles, detailed experimental protocols, and practical considerations for leveraging SNAr reactions to functionalize the 6-position of the benzoxazole core.

Mechanistic Foundation: Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a powerful class of reactions for modifying aromatic rings, particularly those that are electron-deficient.[9][10][11] Unlike the more common electrophilic aromatic substitution, SNAr involves the attack of a nucleophile on the aromatic ring.

The SNAr reaction on 6-fluoro-benzoxazole proceeds via a well-established two-step addition-elimination mechanism:

• Nucleophilic Attack: A potent nucleophile (Nu⁻) attacks the carbon atom bearing the fluorine (the ipso-carbon). This step is typically the rate-determining step of the reaction. The attack is facilitated by the electron-withdrawing nature of the fused oxazole ring, which lowers the electron density of the benzene ring system, making it more susceptible to nucleophilic attack.[12][13]

• Formation of the Meisenheimer Complex: The addition of the nucleophile disrupts the aromaticity of the ring, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[9][10] The negative charge is delocalized across the ring and, crucially, onto the electronegative atoms of the benzoxazole system, which provides significant stabilization.

• Elimination & Aromaticity Restoration: The reaction concludes with the elimination of the fluoride ion, a competent leaving group, which restores the aromaticity of the ring system to yield the substituted product.

A critical insight into this mechanism is the role of the leaving group. While the C-F bond is the strongest carbon-halogen bond, its cleavage is not the rate-limiting step. The high electronegativity of fluorine powerfully activates the ipso-carbon towards the initial nucleophilic attack, accelerating the formation of the Meisenheimer complex and thus increasing the overall reaction rate compared to other halogens.[9][14]

Caption: General mechanism of the SNAr reaction.

Core Protocols: Amination, Alkoxylation, and Thiolation

The following protocols provide detailed, step-by-step methodologies for the most common SNAr transformations of 6-fluoro-benzoxazole derivatives.

Protocol 1: N-Arylation via Amination

This procedure details the substitution of the 6-fluoro group with primary or secondary amines to form valuable C-N bonds.

A. Materials & Reagents

• 6-Fluoro-benzoxazole derivative (1.0 eq)

• Primary or Secondary Amine (1.2 - 2.0 eq)

• Potassium Carbonate (K₂CO₃), finely milled (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

B. Experimental Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the 6-fluoro-benzoxazole derivative (1.0 eq) and potassium carbonate (2.0-3.0 eq).

• Solvent & Reagent Addition: Add anhydrous DMF or DMSO to create a stirrable suspension (approx. 0.2-0.5 M concentration relative to the substrate). Add the amine nucleophile (1.2-2.0 eq) to the mixture via syringe.

• Reaction Execution: Heat the reaction mixture to 80-120 °C with vigorous stirring. Causality Note: Elevated temperatures are required to overcome the activation energy for the formation of the Meisenheimer complex. The choice of a polar aprotic solvent like DMF or DMSO is critical as they effectively solvate the cation of the base (K⁺) and do not interfere with the nucleophile.[15][16]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-24 hours).

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water. Extract the aqueous phase three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with deionized water (to remove DMF/DMSO) and then with brine (to aid phase separation).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., Hexanes/Ethyl Acetate gradient) to yield the pure 6-amino-benzoxazole derivative.

Protocol 2: O-Arylation via Alkoxylation/Phenoxylation

This protocol describes the formation of ether linkages by reacting with alcohols or phenols. Anhydrous conditions are critical for success.

A. Materials & Reagents

• 6-Fluoro-benzoxazole derivative (1.0 eq)

• Alcohol or Phenol (1.5 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide (t-BuOK) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF) or DMF

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

B. Experimental Procedure

• Alkoxide/Phenoxide Generation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, add the alcohol or phenol (1.5 eq) and dissolve in anhydrous THF or DMF. Cool the solution to 0 °C in an ice bath.

• Carefully add NaH or t-BuOK (1.2 eq) portion-wise. Causality Note: This step generates the potent alkoxide or phenoxide nucleophile in situ. The reaction is exothermic and may produce hydrogen gas (if using NaH), requiring careful addition and proper ventilation.[15][17] Allow the mixture to stir at room temperature for 30 minutes.

• Substrate Addition: Add the 6-fluoro-benzoxazole derivative (1.0 eq), either neat or as a solution in the reaction solvent, to the freshly prepared nucleophile solution.

• Reaction Execution: Heat the reaction to 60-100 °C and monitor by TLC.

• Workup & Quenching: After completion, cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction and Washing: Extract the mixture with ethyl acetate, and wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography.

Protocol 3: S-Arylation via Thiolation

This protocol details the formation of thioethers using thiol nucleophiles.

A. Materials & Reagents

• 6-Fluoro-benzoxazole derivative (1.0 eq)

• Thiol (1.1 eq)

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0 eq)

• Anhydrous DMF

• Dichloromethane (DCM)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

B. Experimental Procedure

• Thiolate Generation: In a round-bottom flask under an inert atmosphere, suspend the base (e.g., K₂CO₃, 2.0 eq) in anhydrous DMF. Add the thiol (1.1 eq). Stir the suspension for 20-30 minutes at room temperature. Causality Note: This pre-stirring generates the more nucleophilic thiolate anion.

• Substrate Addition: Add a solution of the 6-fluoro-benzoxazole derivative (1.0 eq) in DMF to the thiolate mixture.

• Reaction Execution: Allow the reaction to stir at room temperature or heat gently (e.g., 50-80 °C) until completion, as monitored by TLC.[15] Thiolates are generally very potent nucleophiles, often requiring milder conditions than amines or alcohols.

• Workup & Quenching: Cool the mixture and carefully quench with saturated aqueous NH₄Cl.

• Extraction and Washing: Extract the aqueous layer with dichloromethane or ethyl acetate. Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography to afford the desired 6-thioether-benzoxazole derivative.

Generalized Experimental Workflow

The following diagram illustrates the typical laboratory workflow for the SNAr functionalization of 6-fluoro-benzoxazole derivatives.

Caption: A typical workflow for SNAr reactions.

Comparative Analysis and Troubleshooting

The choice of nucleophile and reaction conditions is paramount for a successful substitution.

Strategy	Nucleophile Class	Typical Conditions	Key Success Factors	Potential Challenges
Amination	Primary/Secondary Amines, Anilines	K₂CO₃ or Et₃N in DMF/DMSO, 80-120 °C	Use of a non-nucleophilic base; ensuring sufficient reaction time and temperature.	Slow reaction with electron-poor anilines; difficult removal of high-boiling solvents.
Alkoxylation	Alcohols, Phenols	NaH or t-BuOK in anhydrous THF/DMF, 60-100 °C	Strict anhydrous conditions are essential to prevent quenching of the strong base.	Incomplete alkoxide/phenoxide formation; potential for elimination side reactions.
Thiolation	Thiols	K₂CO₃ or Cs₂CO₃ in DMF, RT to 80 °C	Pre-formation of the thiolate; thiols are prone to air oxidation, so maintain an inert atmosphere.	Unpleasant odor of many thiols; potential for over-alkylation to form sulfonium salts.

Troubleshooting Guide:

• Low or No Conversion:

  • Problem: Ineffective nucleophile generation. Solution: Ensure the base is sufficiently strong and dry (for alkoxides/thiolates). Use freshly milled K₂CO₃ for aminations.

  • Problem: Insufficient activation. Solution: Increase the reaction temperature in 10-20 °C increments. Confirm the electronic properties of any substituents on the benzoxazole ring.

• Multiple Products by TLC/LC-MS:

  • Problem: Side reactions or degradation. Solution: Lower the reaction temperature. Ensure the reaction is performed under an inert atmosphere to prevent oxidative side reactions. For difunctional nucleophiles, consider using protecting groups.

• Difficult Purification:

  • Problem: Residual high-boiling solvent (DMF/DMSO). Solution: Perform multiple aqueous washes during workup. For stubborn cases, azeotropic removal with heptane under reduced pressure can be effective.

  • Problem: Streaking on silica gel column. Solution: For basic amine products, pre-treating the silica with triethylamine (1% in eluent) or using basic alumina can improve separation.

References

• Narasimhan, B., Sharma, D., Kumar, P. (2018). Benzoxazole derivatives: design, synthesis and biological evaluation. Chemistry Central Journal. Available at: [Link]

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• Soni, S., et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Available at: [Link]

• Kim, H., et al. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules. Available at: [Link]

• Ichikawa, J., et al. (2010). Palladium-catalyzed amination of 2,3,3-trifluoroallyl esters: synthesis of trifluoromethylenamines via an intramolecular fluorine shift and CF3 group construction. Chemical Communications. Available at: [Link]

• Luo, Y., et al. (2022). Design, Synthesis, and Anti-Fungal Evaluation of Heterocyclic Benzoxazole Derivatives. Molecules. Available at: [Link]

• Shinde, P. G., et al. (2022). Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies. Polycyclic Aromatic Compounds. Available at: [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Available at: [Link]

• Owusu, M. (2025). Aromatic Substitution Mechanisms: Electrophilic, Nucleophilic, and Radical Pathways. ResearchGate. Available at: [Link]

• OrgoSolver. (n.d.). Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. Available at: [Link]

• Hazari, A., et al. (2017). Palladium-Catalyzed Carbon-Fluorine and Carbon-Hydrogen Bond Alumination of Fluoroarenes and Heteroarenes. Angewandte Chemie International Edition. Available at: [Link]

• Liu, G., et al. (2010). Palladium-Catalyzed Intermolecular Aminofluorination of Styrenes. Organic Letters. Available at: [Link]

• Deka, N. (n.d.). Amination of aryl chlorides and fluorides toward the synthesis of aromatic amines by palladium-catalyzed route or transition metal free way: Scopes and limitations. ResearchGate. Available at: [Link]

• Sundar, R. A., & Mathias, L. J. (n.d.). Poly(ether-imide-benzoxazole) via Nucleophilic Aromatic Substitution with Fluorophenyl/phenolic Precursor. Defense Technical Information Center. Available at: [Link]

• Bakherad, M., et al. (2014). Sequential direct SNAr reactions of pentafluorobenzenes with azole or indole derivatives. RSC Advances. Available at: [Link]

• Boyd, M. J., et al. (2024). Benzo[d]oxazoles from Anilides by N-Deprotonation–O-SNAr Cyclization. Molecules. Available at: [Link]

• Pistritto, V. A., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Ghaffar, T., et al. (2025). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. ResearchGate. Available at: [Link]

• Sci-Hub. (1994). Novel and Efficient Synthesis of 6-Chloro-2-(substituted amino)benzoxazoles. Synthesis. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles. Available at: [Link]

• Kim, J. H., et al. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. ACS Omega. Available at: [Link]

• Zhang, X., et al. (n.d.). Nucleophilic substitution reaction of a series of the fluoro-benzene substituted perylene diimide derivatives. ResearchGate. Available at: [Link]

• Kamal, A., et al. (2009). Synthesis of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives as antiproliferative agents: a structure-activity relationship study. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological evaluation of benzoxazole derivatives. Available at: [Link]

• International Journal of Research and Review. (2022). Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. Available at: [Link]

• Lee, Y., et al. (2017). Synthesis of benzoxazole derivatives as interleukin-6 antagonists. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Narayanan, A., & Jones, L. H. (2015). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry. Available at: [Link]

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• Al-Ostath, A., et al. (2021). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. PLoS ONE. Available at: [Link]

• Zhang, L., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society. Available at: [Link]

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Application Notes &amp; Protocols: Strategic Functionalization of the 2-Methyl Group in Benzoxazole Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The benzoxazole nucleus is a privileged scaffold in medicinal chemistry and materials science, renowned for its presence in a multitude of biologically active compounds and functional materials.[1][2] The 2-methylbenzoxazole derivative is a particularly valuable starting material, as its methyl group serves as a versatile and reactive handle for a wide array of chemical transformations. The acidity of the methyl protons, activated by the adjacent electron-withdrawing benzoxazole ring system, allows for deprotonation and subsequent nucleophilic attack, as well as susceptibility to oxidation, halogenation, and condensation reactions. This guide provides an in-depth exploration of key strategies for the functionalization of this 2-methyl group, complete with detailed experimental protocols, mechanistic insights, and practical considerations to empower researchers in their synthetic endeavors.

Introduction: The 2-Methylbenzoxazole Handle

The benzoxazole ring system, an aromatic heterocycle composed of a fused benzene and oxazole ring, is a cornerstone in the development of pharmaceuticals, including antimicrobial, anticancer, and anti-inflammatory agents.[3][4] Its structural rigidity and ability to participate in hydrogen bonding and π-stacking interactions make it an ideal pharmacophore. The 2-methyl derivative, 2-methylbenzoxazole, offers a unique synthetic advantage. The protons on the C2-methyl group are significantly more acidic than those of a simple alkyl-substituted benzene due to the inductive effect and resonance stabilization of the conjugate base by the heterocyclic ring. This "active" methyl group is thus a prime site for chemical modification, enabling the construction of complex molecular architectures.

This document will detail four primary classes of transformations targeting the 2-methyl group:

• Deprotonation and Condensation: Forming new carbon-carbon bonds via aldol and Knoevenagel-type reactions.

• Oxidation: Converting the methyl group into higher oxidation states, such as aldehydes and carboxylic acids.

• Halogenation: Introducing a reactive halo-substituent for further nucleophilic substitution.

• Aminomethylation: Installing an aminomethyl group via the Mannich reaction.

Each section will provide the chemical logic behind the transformation and a detailed, actionable protocol.

C-C Bond Formation via Condensation Reactions

One of the most powerful applications of the active 2-methyl group is its use as a nucleophile in condensation reactions with carbonyl compounds. This strategy allows for the direct extension of the carbon skeleton at the 2-position, leading to conjugated systems and other valuable intermediates.

Aldol-Type Condensation with Aromatic Aldehydes

This reaction, which proceeds via an aldol-type mechanism, is used to synthesize 2-styrylbenzoxazoles. These compounds are not only important as intermediates but also find use as dyes and have shown potential as gastric antisecretory agents.[5] The reaction is typically initiated by deprotonating the 2-methyl group with a strong base to form a nucleophilic carbanion, which then attacks the electrophilic carbonyl carbon of an aldehyde.

Mechanistic Rationale: The reaction begins with the abstraction of a proton from the 2-methyl group by a strong, non-nucleophilic base like potassium tert-butoxide (t-BuOK). This generates a resonance-stabilized carbanion. The carbanion then performs a nucleophilic attack on the aldehyde carbonyl, forming a tetrahedral alkoxide intermediate. This intermediate can either be protonated to yield an aldol addition product (a β-hydroxy derivative) or undergo subsequent elimination of water, often promoted by warming, to yield the conjugated 2-styrylbenzoxazole.[6]

Diagram: Aldol-Type Condensation Workflow

Caption: Workflow for the synthesis of 2-styrylbenzoxazoles.

Protocol 2.1: Synthesis of 2-(2-Styryl)benzoxazole

Materials:

• 2-Methylbenzoxazole (1.0 eq.)

• Aromatic aldehyde (e.g., Benzaldehyde, 1.1 eq.)

• Potassium tert-butoxide (t-BuOK, 1.2 eq.)

• Anhydrous Tetrahydrofuran (THF)

• tert-Butanol

• Toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, argon/nitrogen inlet

Procedure: [6]

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and an argon/nitrogen inlet.

• Reagent Charging: To the flask, add the aromatic aldehyde (1.0 eq.) and 2-methylbenzoxazole (1.1 eq.). Dissolve the mixture in anhydrous THF (approx. 5-10 mL per mmol of aldehyde) and add tert-butanol (approx. 2-3 mL per mmol of aldehyde).

• Cooling: Cool the solution to a low temperature, typically between -50°C and -15°C, using a dry ice/acetone or ice/salt bath.

• Base Addition: Prepare a solution of potassium tert-butoxide (1.2 eq.) in anhydrous THF. Add the t-BuOK solution dropwise to the cooled reaction mixture over 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the reaction mixture at the low temperature for 2-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Warming and Quenching: Once the starting material is consumed, allow the reaction to warm to room temperature. Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Add water and an organic solvent (e.g., ethyl acetate or toluene) and extract the product. Separate the organic layer.

• Washing and Drying: Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol or hexanes/ethyl acetate).

Scientist's Notes:

• Anhydrous Conditions: Strict exclusion of moisture is critical as strong bases like t-BuOK react readily with water. All glassware should be oven- or flame-dried, and anhydrous solvents must be used.

• Temperature Control: Maintaining a low temperature during base addition is crucial to prevent side reactions, such as the self-condensation of the aldehyde or decomposition of the benzoxazole.[6]

• Order of Addition: Adding the base to the mixture of the benzoxazole and aldehyde is often preferred to maintain a low instantaneous concentration of the highly reactive carbanion, minimizing side reactions.[6]

Parameter	Value	Reference
Starting Material	2-Methylbenzoxazole	[6]
Reagent	Aromatic Aldehyde	[6]
Base	Potassium tert-butoxide	[6]
Solvent	THF / t-BuOH	[6]
Temperature	-50°C to -15°C	[6]
Typical Yield	60-95%	[6]

Oxidation to 2-Formylbenzoxazole

The conversion of the 2-methyl group to a 2-formyl group (an aldehyde) introduces a highly reactive electrophilic center, which is a gateway to a vast number of subsequent transformations such as reductive amination, Wittig reactions, and further oxidation to a carboxylic acid. Selenium dioxide (SeO₂) is a classic and effective reagent for the oxidation of activated methyl and methylene groups adjacent to aromatic or carbonyl systems.[7][8]

Mechanistic Rationale: The oxidation with SeO₂ is believed to proceed through an initial ene reaction between the 2-methylbenzoxazole and SeO₂, forming an allylic seleninic acid intermediate. This is followed by a[2][9]-sigmatropic rearrangement to yield an unstable selenium(II) species which readily decomposes, often upon aqueous workup, to afford the desired aldehyde and elemental selenium.[10]

Diagram: Oxidation Workflow

Caption: Workflow for the oxidation of 2-methylbenzoxazole.

Protocol 3.1: Synthesis of 2-Formylbenzoxazole

Materials:

• 2-Methylbenzoxazole (1.0 eq.)

• Selenium Dioxide (SeO₂, 1.1-1.2 eq.)

• 1,4-Dioxane

• Water

• Round-bottom flask, magnetic stirrer, reflux condenser

• Celite® or other filtration aid

Procedure: (Adapted from general procedures for oxidation of activated methyl groups)[8][10]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methylbenzoxazole (1.0 eq.) in 1,4-dioxane (e.g., 20 mL per 10 mmol of substrate).

• Reagent Addition: Add a solution of selenium dioxide (1.1 eq.) in a small amount of water (e.g., 2-3 mL) to the flask.

• Reaction: Heat the reaction mixture to reflux (approx. 100-105°C) and maintain for 4-12 hours. The formation of a black precipitate (elemental selenium) will be observed. Monitor the reaction by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the precipitated selenium. Wash the filter pad with additional dioxane or ethyl acetate.

• Extraction: Combine the filtrates and remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine to remove any remaining inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude 2-formylbenzoxazole by column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient) or by recrystallization.

Scientist's Notes:

• Safety: Selenium compounds are highly toxic and should be handled with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[11]

• Stoichiometry: While catalytic SeO₂ with a co-oxidant can be used, using a stoichiometric amount is often simpler for small-scale lab preparations.[11]

• Solvent: Dioxane is a common solvent, but others like ethanol or acetic acid can also be used, potentially influencing the reaction rate and workup procedure.[8]

Halogenation to 2-(Bromomethyl)benzoxazole

Introducing a halogen, typically bromine, onto the methyl group transforms it into a versatile electrophilic site. The resulting 2-(bromomethyl)benzoxazole is an excellent substrate for Sₙ2 reactions, allowing for the introduction of a wide variety of nucleophiles (e.g., amines, alcohols, thiols, cyanides) to build more complex derivatives. The most common method for this transformation is free-radical bromination using N-Bromosuccinimide (NBS).

Mechanistic Rationale: The reaction is initiated by the homolytic cleavage of a radical initiator (like AIBN or benzoyl peroxide) upon heating or UV irradiation. The resulting radical abstracts a hydrogen atom from the 2-methyl group of the benzoxazole, which is the weakest C-H bond due to the resonance stabilization of the resulting benzylic-type radical. This radical then reacts with NBS to form the 2-(bromomethyl)benzoxazole product and a succinimidyl radical, which continues the chain reaction. A low concentration of Br₂ is maintained in situ by the reaction of HBr (formed as a byproduct) with NBS, which helps to suppress competing electrophilic addition to the aromatic ring.[12][13]

Caption: General workflow of the Mannich Reaction.

Protocol 5.1: Synthesis of 2-(2-(Dimethylamino)ethyl)benzoxazole

Materials:

• 2-Methylbenzoxazole (1.0 eq.)

• Dimethylamine (as a solution, e.g., 40% in water, or as hydrochloride salt, 1.1 eq.)

• Formaldehyde (as a solution, e.g., 37% in water (formalin), 1.1 eq.)

• Ethanol or Acetic Acid

• Hydrochloric Acid (if using free amine)

• Sodium hydroxide solution

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure: (Generalized from standard Mannich reaction protocols) [2][14]1. Iminium Ion Pre-formation (Optional but recommended): In a flask, cool a solution of dimethylamine (1.1 eq.) and formaldehyde (1.1 eq.) in ethanol in an ice bath. If using dimethylamine hydrochloride, neutralization may be required. 2. Reagent Addition: To the pre-formed iminium salt solution, add 2-methylbenzoxazole (1.0 eq.). If not pre-forming the iminium salt, mix the 2-methylbenzoxazole, amine, and formaldehyde in a suitable solvent like ethanol or acetic acid. 3. Reaction: Heat the mixture to reflux for 4-12 hours. Monitor the reaction by TLC. 4. Workup: Cool the reaction mixture to room temperature. If the reaction was run under acidic conditions, carefully basify the mixture with an aqueous NaOH solution to pH > 10. 5. Extraction: Extract the product into an organic solvent such as diethyl ether or ethyl acetate. 6. Washing and Drying: Wash the combined organic extracts with water and brine, then dry over anhydrous Na₂SO₄ or MgSO₄. 7. Concentration and Purification: Filter and concentrate the solvent under reduced pressure. Purify the resulting crude Mannich base by column chromatography or distillation under reduced pressure.

Scientist's Notes:

• pH Control: The pH of the reaction can be critical. The reaction is often run under mildly acidic conditions to facilitate iminium ion formation without excessively protonating the amine, which would render it non-nucleophilic. [2]* Formaldehyde Source: Paraformaldehyde can be used as a source of formaldehyde, especially in non-aqueous conditions. It will depolymerize to formaldehyde upon heating.

• Amine Choice: Both primary and secondary amines can be used. With primary amines, dialkylation can sometimes be a competing side reaction.

Conclusion

The 2-methyl group of the benzoxazole scaffold is a remarkably versatile functional handle that provides a gateway to a vast chemical space. Through straightforward and scalable reactions such as condensation, oxidation, halogenation, and aminomethylation, researchers can readily access a diverse library of derivatives. The protocols and insights provided in this guide are intended to serve as a robust starting point for scientists engaged in drug discovery and materials science, enabling the efficient and strategic modification of this important heterocyclic core. Careful attention to reaction conditions, particularly temperature control and the exclusion of moisture in base-mediated reactions, is paramount to achieving high yields and purity.

References

• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). Journal of Chemical and Pharmaceutical Research.
• A Sustainable Visible Light‐Mediated Synthesis of Benzoxazole 2‐Carboxyl
• The Mannich Reaction. (n.d.).
• Facile condensation of methylbenzoxazoles with aromatic aldehydes. (1994).
• Application Notes and Protocols: Knoevenagel Condensation with Diethyl 2-(2-oxopropyl)
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Deprotonation of benzoxazole and oxazole using lithium magnes
• Deprotonation of Benzoxazole and Oxazole Using Lithium Magnesates. (n.d.).
• 2-Methylbenzoxazole 99 95-21-6. (n.d.). Sigma-Aldrich.
• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activ
• Benzoxazole synthesis. (n.d.). Organic Chemistry Portal.
• Synthesis of 2-Aryl Benzoxazoles from Benzoxazoles and α-Ketoic Acids by Photoredox Catalysis. (2025).
• Mannich Reaction. (2023). Chemistry LibreTexts.
• Synthesis, characterisation and evaluation of N-mannich bases of 2-substituted Benzimidazole deriv
• Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. (n.d.).
• Knoevenagel condens
• Mannich Reaction Mechanism. (n.d.). BYJU'S.
• Mannich reaction. (n.d.). Wikipedia.
• Mechanism of allylic oxidation of olefins by selenium dioxide. (1969). Journal of the American Chemical Society.
• Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides. (n.d.). RSC Publishing.
• Conditions for free radical bromination using NBS and peroxides? (2017). Chemistry Stack Exchange.
• A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cycliz
• The Knoevenagel Condens
• Synthesis of 2‐bromooxazole (9). (n.d.).
• Selenium Dioxide | SeO2 | RILEY OXID
• 2-Methylbenzoxazole 99 95-21-6. (n.d.). MilliporeSigma.
• Oxidations with Selenium Dioxide. (n.d.). IU Indianapolis.
• CAS 95-21-6: 2-Methylbenzoxazole. (n.d.). CymitQuimica.
• Oxidation of organic compounds. (1934).
• Knoevenagel condensation of diethyl malonate with aldehydes catalyzed by immobilized gel
• Allylic Bromination by NBS with Practice Problems. (n.d.). Chemistry Steps.
• Hydrolysis pathway for 2-phenylbenzoxazole. (n.d.).
• 2-Methylbenzoxazole. (n.d.). Ambeed.com.
• Process for the preparation of 2-methylbenzoxazole. (1991).
• 2-Methylbenzoxazole. (n.d.). PubChem.
• 2-Methylbenzoxazole. (n.d.). OMLC.
• Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. (2023). Chemistry LibreTexts.
• What is Allylic Bromin

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Application Note: Microwave-Assisted Synthesis of Halogenated Benzoxazoles in Drug Discovery

Executive Summary

The benzoxazole moiety is a privileged heterocyclic scaffold in medicinal chemistry, exhibiting a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties[1][2]. Halogenated derivatives—specifically those containing fluorine, chlorine, or bromine—are of particular interest. Halogenation modulates lipophilicity, enhances metabolic stability, and provides unique binding interactions in targets such as the Colony Stimulating Factor 1 Receptor (CSF-1R)[3]. Furthermore, brominated benzoxazoles serve as versatile synthetic handles for downstream Buchwald-Hartwig or Suzuki cross-coupling reactions[4].

Conventional thermal synthesis of these heterocycles often requires harsh conditions, prolonged reaction times (hours to days), and frequently results in unwanted dehalogenation (e.g., defluorination or debromination)[4][5]. Microwave-assisted organic synthesis (MAOS) has revolutionized this workflow. By enabling direct coupling of microwave energy with polar molecules, MAOS accelerates reaction rates, preserves delicate halogen substituents, and aligns with green chemistry principles through solvent-free or deep eutectic solvent (DES) methodologies[2][5].

Mechanistic Insights & Causality: Why Microwave Irradiation?

As application scientists, we must look beyond the simple acceleration of time and understand the thermodynamic causality of MAOS. Conventional heating relies on thermal conductivity and convection, which is relatively inefficient and slow to convey energy to the reaction medium[2]. In contrast, microwave irradiation provides rapid, uniform interior heating via dipole rotation and ionic conduction[1][2].

When synthesizing halogenated benzoxazoles, this rapid kinetic profile is a chemical necessity. For example, in the synthesis of 3-bromo-6-fluoro-1,2-benzoxazole, traditional heating methods often lead to decomposition or defluorination[5]. Microwave conditions (typically 120–150 °C for 5–30 minutes) bypass the prolonged thermal exposure that triggers these degradation pathways[5]. Furthermore, the use of ionic liquids or Deep Eutectic Solvents (DES) like choline chloride-oxalic acid synergizes with MAOS; the highly ionic nature of DES acts as an exceptional microwave receptor, rapidly superheating the micro-environment while simultaneously catalyzing the condensation reaction[5].

Mechanistic pathway of microwave-assisted benzoxazole synthesis.

Quantitative Superiority of MAOS

The empirical data strongly supports the transition from conventional thermal heating to microwave-assisted protocols. The table below summarizes the quantitative advantages observed across various halogenated and standard benzoxazole syntheses.

Target Compound	Heating Method	Reagents / Catalyst	Temp (°C)	Time	Yield (%)
2-Phenylbenzoxazole	Conventional	Lawesson's Reagent	190	4-6 hours	45-55
2-Phenylbenzoxazole	Microwave	Lawesson's Reagent	190	4 min	83[6]
Chlorzoxazone	Conventional	Urea / HCl	90	2-4 hours	60-70
Chlorzoxazone	Microwave	Urea / HCl	90	15 min	88[7]
3-Bromo-6-fluoro-benzoxazole	Conventional	Thermal (Solvent)	130	6-8 hours	<40*
3-Bromo-6-fluoro-benzoxazole	Microwave	DES (Choline Cl)	130	15-30 min	75-85[5]

*Note: Low yield in conventional heating is primarily due to thermal defluorination and decomposition over prolonged exposure[5].

Validated Experimental Protocols

The following protocols have been optimized for self-validation, ensuring that intermediate monitoring and specific workup steps inherently confirm the success of the reaction.

Step-by-step experimental workflow for microwave-assisted synthesis.

Protocol A: Synthesis of 3-Bromo-6-fluoro-1,2-benzoxazole using Deep Eutectic Solvents (DES)

Causality Note: The choline chloride-oxalic acid DES acts as both a green solvent and an acid catalyst. Its high polarity makes it an excellent microwave absorber, allowing the reaction mixture to reach target temperatures almost instantaneously without degrading the sensitive fluoro-substituent[5].

• Preparation: In a 10 mL microwave-safe vial, combine 2-amino-4-fluoro-5-bromophenol (1.0 mmol) and the appropriate carboxylic acid or aldehyde equivalent (1.0 mmol).

• DES Addition: Add 2.0 mL of pre-synthesized choline chloride-oxalic acid DES. Seal the vial with a crimp cap.

• Irradiation: Place the vial in a dedicated laboratory microwave reactor. Irradiate at 130 °C for 15 minutes with dynamic power modulation to maintain the temperature[5].

• Monitoring: Allow the vessel to cool to room temperature. Extract a 10 µL aliquot, dilute in ethyl acetate, and monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the highly polar aminophenol spot validates conversion.

• Workup: Extract the product directly from the DES mixture using ethyl acetate (3 x 5 mL). Wash the combined organic layers with distilled water (3 x 10 mL) to remove residual DES[1].

• Isolation: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and recrystallize from ethanol to afford the pure halogenated benzoxazole.

Protocol B: Solvent-Free Synthesis of Benzoxazoles via Lawesson’s Reagent

Causality Note: Lawesson's reagent is traditionally used for thionation, but under microwave conditions, it acts as a powerful promoter by activating carboxylic acids through mixed anhydride formation, driving rapid cyclization without the need for bulk solvents[6].

• Preparation: Grind the halogenated 2-aminophenol (1.0 mmol) and the target carboxylic acid (1.0 mmol) in a mortar to ensure intimate contact.

• Promoter Addition: Transfer the mixture to a microwave tube and add Lawesson's reagent (0.35 mmol, 35 mol%)[6]. Mix thoroughly with a glass rod.

• Irradiation: Irradiate the solvent-free mixture at 190 °C for exactly 4 minutes[6].

• Workup: Cool the melt to room temperature. Dissolve the crude residue in dichloromethane (10 mL) and wash with saturated aqueous NaHCO₃ to neutralize acidic byproducts.

• Purification: Dry the organic layer, evaporate the solvent, and purify via short-pad silica gel chromatography.

Protocol C: Scalable Synthesis of Chlorzoxazone (5-chloro-2-benzoxazolone)

Causality Note: Chlorzoxazone is a centrally acting muscle relaxant. Utilizing urea as a carbonyl source under microwave irradiation facilitates the thermal elimination of ammonia to generate a highly reactive isocyanate intermediate, which rapidly traps the 2-amino-4-chlorophenol[7].

• Preparation: In a microwave reactor vessel, combine 2-amino-4-chlorophenol (1.0 mmol) and urea (1.5 mmol).

• Catalysis: Add 1.5 equivalents of hydrochloric acid (HCl) to catalyze the deamination and cyclization steps[7].

• Irradiation: Irradiate the mixture at 90 °C for 15 minutes.

• Validation: The evolution of ammonia gas (which can be vented or trapped) during the initial heating phase is a physical indicator of isocyanate formation.

• Isolation: Upon cooling, pour the mixture into crushed ice. Filter the precipitated solid, wash extensively with cold water, and dry under a vacuum to yield chlorzoxazone (up to 88% yield)[1][7].

References

• Organic Chemistry Portal. Lawesson's Reagent and Microwaves: A New Efficient Access to Benzoxazoles and Benzothiazoles from Carboxylic Acids under Solvent-Free Conditions. Retrieved from: [Link]

• Bentham Science Publishers. Microwave-assisted Synthesis of Benzoxazoles Derivatives. Retrieved from:[Link]

• ResearchGate. Microwave-Assisted Synthesis of Benzoxazole Derivatives. Retrieved from: [Link]

• RSC Publishing. Efficient synthesis of ortho- or para-aminophenol via a diazo coupling reduction process and scalable manufacturing of chlorzoxazone. Retrieved from: [Link]

• Google Patents.6-O-substituted benzoxazole and benzothiazole compounds and methods of inhibiting CSF-1R signaling.

Sources

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• 3. AU2007237904B2 - 6-O-substituted benzoxazole and benzothiazole compounds and methods of inhibiting CSF-1R signaling - Google Patents [patents.google.com]
• 4. 7-Bromo-5-chloro-2-methyl-1,3-benzoxazole|CAS 1195693-72-1 [benchchem.com]
• 5. Buy 3-Bromo-6-fluoro-1,2-benzoxazole | 1379329-15-3 [smolecule.com]
• 6. Lawesson's Reagent and Microwaves: A New Efficient Access to Benzoxazoles and Benzothiazoles from Carboxylic Acids under Solvent-Free Conditions [organic-chemistry.org]
• 7. Efficient synthesis of ortho- or para-aminophenol via a diazo coupling reduction process and scalable manufacturing of chlorzoxazone - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Improving reaction yields for 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole synthesis

Prepared by the Office of the Senior Application Scientist

This technical support guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole. This halogenated benzoxazole derivative is a valuable building block in medicinal chemistry. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate common synthetic challenges and optimize your reaction yields.

Proposed Synthetic Pathway

The most common and direct route to 2-methylbenzoxazoles involves the condensation of a corresponding 2-aminophenol with an acetic acid equivalent, followed by a cyclodehydration reaction. For the target molecule, the key starting material is 2-amino-4-bromo-5-fluorophenol.

General Reaction Scheme

Caption: General synthesis of the target molecule.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a direct question-and-answer format.

Question 1: My reaction yield is very low or I'm recovering only starting material. What are the primary factors to investigate?

Answer: Low or no product conversion is a common challenge that can often be traced back to several key factors. A systematic evaluation is crucial.[1][2]

• Purity of 2-Aminophenol Starting Material: This is the most critical factor. 2-aminophenols are highly susceptible to air oxidation, which can lead to dark, polymeric impurities that inhibit the reaction.[3]

  • Recommendation: If your 2-amino-4-bromo-5-fluorophenol starting material is discolored (tan, brown, or darker), it must be purified before use. Recrystallization is highly recommended to ensure the best possible outcome.[3]

• Reaction Temperature & Time: The cyclodehydration step requires sufficient thermal energy to overcome the activation barrier.

  • Recommendation: If you are running the reaction at a lower temperature, consider incrementally increasing it. Some cyclizations require temperatures of 100-120°C or even higher, particularly in the absence of a strong acid catalyst.[3] Monitor the reaction progress by Thin Layer Chromatography (TLC) to avoid decomposition at excessive temperatures.[2]

• Catalyst Activity: If using an acid catalyst like polyphosphoric acid (PPA) or methanesulfonic acid (MSA), its activity is paramount.

  • Recommendation: PPA can absorb atmospheric moisture, reducing its efficacy. Use freshly opened PPA or ensure it has been stored in a desiccator. If the reaction has stalled, a fresh portion of the catalyst might help restart it.[2]

• Inert Atmosphere: The sensitivity of the aminophenol to oxidation means the reaction should be protected from air.

  • Recommendation: Ensure your reaction is conducted under an inert atmosphere (e.g., nitrogen or argon), especially during the heating phase.[1][2]

Question 2: My TLC shows multiple spots, including a major one that isn't my product or starting material. What is the likely side product and how can I minimize it?

Answer: Significant side product formation reduces yield and complicates purification. The most common byproduct in this synthesis is the stable N-acylated intermediate that fails to cyclize.

• Likely Culprit: The primary side product is likely N-(5-bromo-4-fluoro-2-hydroxyphenyl)acetamide. This occurs when the initial acylation of the amino group is successful, but the subsequent intramolecular cyclization does not proceed to completion.

• Causality & Minimization:

  • Insufficient Dehydration: The final step is a dehydration reaction. If the temperature is too low or the catalyst is not effective enough, the reaction will stall at the amide intermediate.

  • Solution: Increase the reaction temperature or use a stronger dehydrating agent/catalyst. Polyphosphoric acid (PPA) is particularly effective as it serves as both an acid catalyst and a powerful dehydrating agent.

  • Steric Hindrance: While less common for a 2-methyl group, bulky substituents can slow the cyclization. Ensure adequate reaction time (monitor by TLC until the intermediate spot disappears).

Troubleshooting Summary Table

Problem	Potential Cause	Recommended Solution
Low or No Yield	Oxidized 2-aminophenol starting material.	Purify starting material by recrystallization.[3]
Insufficient reaction temperature.	Incrementally increase temperature to 100-120°C, monitoring by TLC.[2][3]
Deactivated acid catalyst (e.g., PPA).	Use fresh, anhydrous catalyst.[2]
Reaction exposed to air (oxygen).	Run the reaction under an inert atmosphere (N₂ or Ar).[1]
Major Side Product	Incomplete cyclization; stalled at amide intermediate.	Increase temperature and/or use a stronger dehydrating acid catalyst like PPA.
Stalled Reaction	Catalyst deactivation or insufficient temperature.	Add a fresh portion of catalyst or cautiously increase the temperature.[2]
Difficult Purification	Product and impurities have similar polarity.	Optimize column chromatography solvent system (e.g., ethyl acetate/hexane). If the product is solid, attempt recrystallization from a suitable solvent system.[4]

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for this benzoxazole synthesis?

A: The reaction proceeds in two key steps:

• N-Acylation: The nitrogen of the 2-aminophenol acts as a nucleophile, attacking one of the carbonyls of acetic anhydride to form the N-(5-bromo-4-fluoro-2-hydroxyphenyl)acetamide intermediate.

• Cyclodehydration: Under acidic conditions, the amide carbonyl is protonated, making it more electrophilic. The phenolic hydroxyl group then performs an intramolecular nucleophilic attack on this activated carbonyl. The resulting tetrahedral intermediate eliminates a molecule of water to form the stable, aromatic oxazole ring.

Caption: Key mechanistic steps in benzoxazole formation.

Q2: How can I effectively monitor the progress of my reaction?

A: Thin Layer Chromatography (TLC) is the most effective method.[4] Use a solvent system that gives good separation between your starting material, the intermediate amide, and the final benzoxazole product (e.g., 20-30% ethyl acetate in hexane). The product, being less polar than the starting aminophenol and the amide intermediate, will have a higher Rf value. The reaction is complete when the starting material spot has been fully consumed.

Q3: My 2-aminophenol starting material has darkened. Can I still use it?

A: It is strongly advised not to. As mentioned, 2-aminophenols readily oxidize in the presence of air, and this darkening indicates the formation of impurities that can significantly hinder the reaction and lower yields.[3] Always purify discolored 2-aminophenol by recrystallization before use for optimal results.[3]

Q4: What are the best practices for purifying the final 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole product?

A: Purification can typically be achieved by one of two methods:

• Column Chromatography: This is the most common method for removing unreacted starting materials and side products.[4] A silica gel column with a gradient elution of ethyl acetate in hexane is usually effective.

• Recrystallization: If the crude product is a solid and of reasonable purity (>85-90%), recrystallization can be a very efficient method to obtain a highly pure compound.[4][5] Test small batches with different solvent systems (e.g., ethanol/water, ethyl acetate/hexane) to find the optimal conditions.

Generalized Experimental Protocol

This protocol is a generalized procedure and requires optimization for specific laboratory conditions and scales.

Materials & Equipment

• 2-Amino-4-bromo-5-fluorophenol (1.0 eq)

• Acetic Anhydride (1.5 - 2.0 eq)

• Polyphosphoric Acid (PPA) or Methanesulfonic Acid (MSA)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

• TLC plates, developing chamber, and UV lamp

• Ethyl acetate, hexane, saturated sodium bicarbonate solution, brine

• Silica gel for column chromatography

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask, add 2-amino-4-bromo-5-fluorophenol (1.0 eq) and acetic anhydride (1.5 eq).

• Acylation: Stir the mixture at room temperature for 30 minutes.

• Cyclization: Carefully add the acid catalyst (e.g., PPA, approximately 10x the weight of the aminophenol).

• Heating: Heat the reaction mixture to 100-120°C under an inert atmosphere.[3]

• Monitoring: Monitor the reaction's progress by TLC every 30-60 minutes until the starting material is consumed.[3]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker of ice water with vigorous stirring to precipitate the crude product and quench the acid.

• Neutralization: Slowly add a saturated solution of sodium bicarbonate until the aqueous layer is neutral or slightly basic (pH ~7-8).

• Extraction: Extract the product with ethyl acetate (3x).

• Washing & Drying: Combine the organic layers, wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by silica gel column chromatography or recrystallization to yield the final product.[6]

References

• Ghotas, E., & Batey, R. A. (2013). Methods for the Direct Synthesis of Benzoxazoles from Halogenated Nitriles in Alcoholic Solvents. ACS Sustainable Chemistry & Engineering. Retrieved March 7, 2024, from [Link]

• Benzo[d]oxazoles from Anilides by N-Deprotonation–O-SNAr Cyclization. (2024). Semantic Scholar. Retrieved March 7, 2024, from [Link]

• Synthesis of Benzoxazoles. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2024, from [Link]

Sources

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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 5-Bromo-6-Fluoro Substitution Patterns

Welcome to the Advanced Synthesis Support Center. The 5-bromo-6-fluoro substitution pattern is a privileged motif in medicinal chemistry, frequently utilized to lock molecular conformations, modulate pKa, and enhance metabolic stability (1)[1]. However, the unique stereoelectronic environment—where the bulky bromine atom (van der Waals radius ~1.85 Å) sits adjacent to the highly electronegative fluorine atom (~1.47 Å)—creates significant synthetic bottlenecks. This guide addresses the most common troubleshooting scenarios encountered during transition-metal-catalyzed cross-couplings of these scaffolds.

Module 1: Suzuki-Miyaura Cross-Coupling Challenges

Q: Why am I observing high rates of protodehalogenation instead of my desired cross-coupled product when reacting a bulky boronic acid with a 5-bromo-6-fluoroindole?

A: This is a classic manifestation of the steric and electronic clash inherent to the 5-bromo-6-fluoro system. The ortho-fluoro group exerts a strong inductive electron-withdrawing effect, which actually accelerates the initial oxidative addition of the Pd(0) catalyst into the C-Br bond. However, during the subsequent transmetalation step, the steric bulk of the incoming boronic acid collides with the electrostatic repulsion of the fluorine's lone pairs. This slows down transmetalation, leaving the highly reactive Pd(II) intermediate exposed for prolonged periods. Consequently, the intermediate undergoes premature reduction (protodehalogenation) or homocoupling.

Causality & Solution: To overcome this, you must accelerate the transmetalation and reductive elimination steps to outpace the background degradation. Shifting from standard bidentate ligands (like dppf) to highly active, bulky, electron-rich dialkylbiaryl phosphine ligands (such as SPhos or XPhos) forces the palladium center into a highly reactive monoligated state, facilitating rapid coupling even with sterically hindered partners (2)[2].

Table 1: Ligand Screening for 5-Bromo-6-Fluoro Suzuki Couplings

Ligand	Catalyst Precursor	Base	Yield (%)	Protodehalogenation (%)
PPh₃	Pd(OAc)₂	K₂CO₃	15	65
dppf	Pd(dppf)Cl₂	K₂CO₃	35	40
Xantphos	Pd(OAc)₂	Cs₂CO₃	55	20
SPhos	Pd(OAc)₂	K₃PO₄	88	<5

Module 2: Buchwald-Hartwig Amination & Competing SNAr

Q: During a Buchwald-Hartwig amination of a 5-bromo-6-fluoro scaffold with an aliphatic amine, I am losing the fluorine atom. How do I prevent this?

A: You are observing competing Nucleophilic Aromatic Substitution (SNAr). The strong electron-withdrawing nature of the adjacent bromine atom activates the 6-fluoro position, making it highly susceptible to direct attack by strong aliphatic amines. This side reaction is exacerbated by strong bases (e.g., NaOtBu) and high temperatures.

Causality & Solution: The key is to invert the kinetic selectivity. You must use a catalyst system that accelerates the C-N reductive elimination step to be orders of magnitude faster than the background SNAr reaction. Utilizing BrettPhos or RuPhos with a weaker base like Cs₂CO₃ suppresses the SNAr pathway while maintaining high cross-coupling efficiency.

Table 2: Base and Temperature Effects on Chemoselectivity

Base	Temperature	SNAr Product (C-F displacement)	Desired C-N Product
NaOtBu	100 °C	70%	15%
K₂CO₃	100 °C	40%	45%
Cs₂CO₃	80 °C	<5%	92%

Self-Validating Protocol: Selective Buchwald-Hartwig Amination

This protocol is designed to self-validate by monitoring the disappearance of the SNAr side-product via LCMS at the 2-hour mark.

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with the 5-bromo-6-fluoro substrate (1.0 equiv), Pd₂(dba)₃ (2.5 mol%), BrettPhos (5.0 mol%), and finely milled Cs₂CO₃ (2.0 equiv).

• Solvent Addition: Add anhydrous, degassed toluene to achieve a 0.2 M concentration. (Note: Toluene is preferred over DMF to further suppress SNAr).

• Amine Addition: Add the aliphatic amine (1.2 equiv).

• Reaction: Seal the tube, remove from the glovebox, and heat at 80 °C under vigorous stirring.

• Validation Check: At t = 2 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LCMS. You should observe >50% conversion to the desired product mass with <5% of the defluorinated mass.

• Workup: After 12 hours, cool to room temperature, dilute with EtOAc, filter through a pad of Celite, and concentrate in vacuo.

• Purification: Purify via flash column chromatography using a hexanes/EtOAc gradient.

Module 3: Atropisomerism and Conformational Locking

Q: My NMR shows two distinct sets of peaks for my 5-substituted-6-fluoro product, but LCMS shows a single mass. What is happening?

A: You have synthesized a mixture of atropisomers. The severe steric hindrance between the 6-fluoro group and the newly installed bulky group at the 5-position restricts free rotation around the newly formed C-C or C-N bond. If the rotational energy barrier exceeds ~20 kcal/mol, these conformers become stable enough to be observed as distinct species by NMR at room temperature. This phenomenon is well-documented in the development of complex therapeutics, such as the synthesis of the BTK inhibitor BMS-986142, where the 5-bromo-6-fluoro-carbazole core led to rotationally locked atropisomers requiring chiral SFC separation (3)[3].

Visualizing the Workflows and Mechanisms

Workflow for selecting optimal catalytic conditions for 5-bromo-6-fluoro substrates.

Divergent reaction pathways: Palladium-catalyzed oxidative addition vs. background SNAr.

References

• Benchchem. "5-Bromo-6-fluoroisatoic anhydride | 1935441-96-5". Benchchem.2

• ACS Publications. "Structure–Activity Relationship Studies with Tetrahydroquinoline Analogs as EPAC Inhibitors". ACS Medicinal Chemistry Letters. 1

• ACS Publications. "Discovery of 6-Fluoro-5-(R)-(3-(S)-(8-fluoro-1-methyl-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-2-methylphenyl)-2-(S)-(2-hydroxypropan-2-yl)-2,3,4,9-tetrahydro-1H-carbazole-8-carboxamide (BMS-986142)". Journal of Medicinal Chemistry. 3

Sources

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• 2. 5-Bromo-6-fluoroisatoic anhydride | 1935441-96-5 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Preventing hydrolysis of the oxazole ring under acidic conditions

Advanced Heterocycle Troubleshooting Center: Preventing Oxazole Ring Hydrolysis Under Acidic Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with synthetic chemists and drug development professionals who observe the unexpected degradation of oxazole-containing intermediates. While the oxazole ring is a privileged scaffold in medicinal chemistry, its unique electronic topology makes it highly susceptible to hydrolytic cleavage in low-pH environments.

This guide unpacks the mechanistic causality of this instability and provides field-proven, self-validating protocols to safeguard your molecules during complex synthetic workflows.

Section 1: Mechanistic Deep Dive (FAQs)

Q1: Why does my oxazole ring degrade during acidic workups or when exposed to mineral acids? The degradation is driven by acid-catalyzed hydrolysis. The oxazole ring contains a pyridine-type nitrogen (N3) and a furan-type oxygen (O1). While oxazoles are generally weak bases with a conjugate acid pKa of approximately 0.8 (), exposure to strongly acidic media (pH < 1) leads to the protonation of the N3 atom (1[1]).

Mechanistically, this protonation acts as an electron sink, drastically increasing the electrophilicity of the adjacent C2 carbon. Consequently, water acts as a nucleophile, attacking the highly deficient C2 position to form a tetrahedral intermediate. This intermediate rapidly undergoes ring-opening and tautomerization to yield an acyclic amino ketone (1[1]).

Mechanism of acid-catalyzed oxazole ring hydrolysis.

Q2: How do substituents on the oxazole ring influence this hydrolytic pathway? Substituents dictate both the basicity of the nitrogen and the steric accessibility of the C2 carbon. Electron-withdrawing groups (EWGs) at C4 or C5 decrease the basicity of the ring, making protonation more difficult and thus increasing stability in acid. Conversely, placing a bulky group or a strongly stabilizing group (such as a nitrile) directly at the C2 position provides immense steric hindrance or electronic stabilization, effectively blocking the nucleophilic attack of water (2[2]).

Section 2: Quantitative Data & Stability Metrics

To predict the behavior of your specific oxazole substrate, it is critical to understand its NMR and pKa profiles. The extreme electron deficiency of the C2 position is the root cause of its vulnerability.

Table 1: Electronic and Physical Properties Governing Oxazole Stability

Property	Typical Value	Mechanistic Implication for Stability
Conjugate Acid pKa	~0.8	Requires highly acidic conditions (pH < 1) for significant N3 protonation.
C2-H Acidity (pKa)	~20	Enables selective deprotonation by strong bases (e.g., n-BuLi) for C2-protection.
C2 ¹³C NMR Shift	150 - 155 ppm	Highly deshielded; indicates extreme electron deficiency and vulnerability to nucleophiles.
C4 ¹³C NMR Shift	125 - 130 ppm	Less electron-deficient; rarely the primary site of hydrolytic attack.
C5 ¹³C NMR Shift	138 - 142 ppm	Moderately electron-deficient; secondary site of reactivity.

(Data synthesized from fundamental oxazole reactivity profiles: 3[3])

Section 3: Troubleshooting & Prevention Strategies

Q3: I must perform an electrophilic aromatic substitution on my oxazole under acidic conditions. How can I prevent hydrolysis? The most robust and field-proven strategy is C2-Protection (4[4]). By installing a bulky triisopropylsilyl (TIPS) group at the C2 position prior to your acidic reaction, you achieve two goals:

• You physically block water from attacking the C2 carbon.

• You prevent unwanted side reactions at the most reactive site, directing electrophiles to the C4 or C5 positions.

Workflow for C2-protection to prevent hydrolysis during acidic reactions.

Section 4: Self-Validating Experimental Protocols

To ensure reproducibility and trust in your workflow, the following protocol for C2-protection incorporates built-in validation checkpoints.

Protocol 1: C2-Protection of Oxazole via Silylation (TIPS Installation)

Causality Check: We utilize n-Butyllithium (n-BuLi) at strictly -78 °C. At this temperature, the 2-lithio-oxazole intermediate is kinetically stable. Allowing the reaction to warm up will cause the intermediate to irreversibly collapse into an open-chain isocyanide (3[3]).

Step-by-Step Methodology:

• Preparation & Purging: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon. Dissolve the oxazole substrate (1.0 equiv) in anhydrous THF (0.1 M concentration).

  • Validation Checkpoint: Ensure water content in THF is <50 ppm using Karl Fischer titration to prevent premature quenching of the organolithium reagent.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to exactly -78 °C for 15 minutes.

• Lithiation: Dropwise add n-BuLi (1.1 equiv, typically 1.6 M in hexanes) down the side of the flask over 10 minutes. Stir at -78 °C for 30 to 60 minutes (4[4]).

  • Validation Checkpoint: Quench a 0.1 mL aliquot in D₂O and analyze via crude ¹H NMR. The disappearance of the C2-H peak (~8.0 ppm) confirms complete lithiation.

• Silylation: Add Triisopropylsilyl chloride (TIPSCl, 1.2 equiv) dropwise. Maintain the temperature at -78 °C for an additional 1 hour, then slowly allow the reaction to warm to room temperature over 2 hours (4[4]).

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Validation Checkpoint: Analyze the crude mixture via LC-MS. The presence of the [M+H]⁺ peak corresponding to the TIPS-protected mass, and the absence of the[M+18] peak (hydrated ring-opened byproduct), validates the success of the protection.

Protocol 2: Mild Deprotection of the C2-TIPS Group

Once your acidic transformations (e.g., halogenation, cross-coupling) are complete, the TIPS group must be removed without triggering the very hydrolysis we sought to avoid.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the C2-TIPS oxazole in THF (0.1 M).

• Fluoride Cleavage: Add Tetrabutylammonium fluoride (TBAF, 1.1 equiv, 1.0 M in THF) at 0 °C. The high oxophilicity of silicon drives the cleavage of the C-Si bond, safely regenerating the C2-H bond (4[4]).

• Monitoring: Stir for 30 minutes. Monitor by TLC (UV active). The deprotected oxazole will typically have a lower Rf value than the highly lipophilic protected precursor.

• Isolation: Dilute with water, extract with dichloromethane, dry over Na₂SO₄, and purify via silica gel chromatography.

References

• The Oxazole Ring System: A Comprehensive Guide to its Fundamental Reactivity Source: Benchchem
• Oxazole - Wikipedia Source: Wikipedia
• Technical Support Center: Degradation of 4-Propyl-1,3-oxazole under Acidic Conditions Source: Benchchem
• Navigating the Labyrinth of Oxazole Synthesis: A Technical Support Guide to Managing Hydrolytic Instability Source: Benchchem
• Nonpeptidic Oxazole-Based Prolyl Oligopeptidase Ligands with Disease-Modifying Effects on α-Synuclein Mouse Models of Parkinson's Disease Source: Journal of Medicinal Chemistry - ACS Public

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Technical Support Center: Resolution of Regioisomers in Benzoxazole Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of benzoxazoles, a critical scaffold in medicinal chemistry and materials science, is often complicated by the formation of regioisomers, particularly when using asymmetrically substituted o-aminophenols.[1][2] This guide provides in-depth technical assistance to troubleshoot and resolve issues related to regioisomerism in benzoxazole synthesis, ensuring the desired isomer is obtained with high purity.

Frequently Asked Questions (FAQs)

Q1: Why am I obtaining a mixture of regioisomers in my benzoxazole synthesis?

The formation of regioisomers in benzoxazole synthesis arises from the two non-equivalent nitrogen and oxygen nucleophiles in asymmetrically substituted o-aminophenol precursors. The reaction can proceed via two different cyclization pathways, leading to a mixture of products. The ratio of these isomers is influenced by several factors including the electronic and steric nature of the substituents on the o-aminophenol, the reaction conditions (temperature, solvent, catalyst), and the nature of the coupling partner (e.g., carboxylic acid, aldehyde).[3]

Q2: How do substituents on the o-aminophenol influence regioselectivity?

Substituents on the aromatic ring of the o-aminophenol play a crucial role in directing the regioselectivity of the cyclization. Electron-donating groups (EDGs) can enhance the nucleophilicity of the adjacent amino or hydroxyl group, while electron-withdrawing groups (EWGs) can decrease it. Steric hindrance from bulky substituents can also favor the formation of one isomer over the other by impeding the approach of the reactant to the more hindered nucleophilic site.

Q3: What is the general mechanism that leads to the formation of regioisomers?

The synthesis of benzoxazoles from o-aminophenols and aldehydes or carboxylic acids typically proceeds through the formation of a Schiff base or an amide intermediate, respectively.[4][5] The subsequent intramolecular cyclization can occur in two ways, leading to the different regioisomers. The pathway that is kinetically or thermodynamically favored will determine the major product.

Q4: Are there synthetic strategies to control regioselectivity?

Yes, several strategies can be employed to control regioselectivity. These include the use of specific catalysts that can direct the reaction towards a particular isomer, the strategic placement of directing groups on the o-aminophenol, and the optimization of reaction conditions to favor one cyclization pathway over the other.[3] For instance, certain Lewis or Brønsted acids can selectively activate one of the nucleophilic groups.[5]

Q5: What are the most effective methods for separating benzoxazole regioisomers?

Chromatographic techniques are the most common and effective methods for separating benzoxazole regioisomers. High-performance liquid chromatography (HPLC), particularly on reverse-phase columns, is a powerful tool for both analytical and preparative separations.[6] Column chromatography using silica gel is also widely used, with the appropriate solvent system determined by thin-layer chromatography (TLC).[7][8]

Q6: How can I confirm the structure of each isolated regioisomer?

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for the structural elucidation of benzoxazole regioisomers.[9][10] One-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments can establish the connectivity of atoms and differentiate between the isomers based on their distinct chemical shifts and coupling patterns.[10] Mass spectrometry provides information about the molecular weight and fragmentation patterns, which can also aid in structural confirmation.[11]

Troubleshooting Guide

Symptom	Possible Cause(s)	Suggested Solution(s)
Poor or no regioselectivity in the reaction, leading to a ~1:1 mixture of isomers.	- The electronic and steric effects of the substituents on the o-aminophenol are not significantly different. - The reaction conditions are not optimized to favor one pathway.	- Modify the substituents on the o-aminophenol to introduce a stronger electronic or steric bias. - Screen different catalysts (Lewis acids, Brønsted acids) and reaction conditions (temperature, solvent).[5]
Difficulty in separating the regioisomers by column chromatography.	- The polarity of the two isomers is very similar.	- Optimize the solvent system for TLC to achieve better separation before scaling up to column chromatography. - Consider using a different stationary phase (e.g., alumina). - Employ HPLC with a high-resolution column for separation.[6]
Ambiguous NMR spectra, making it difficult to assign the structure of the isomers.	- The chemical shift differences between the protons and carbons of the two isomers are small. - The spectra are of low resolution.	- Acquire 2D NMR spectra (COSY, HSQC, HMBC) to establish unambiguous correlations.[10] - Use a higher field NMR spectrometer for better spectral dispersion. - Compare the experimental data with predicted spectra from computational chemistry.
Low overall yield of the desired regioisomer.	- A significant portion of the starting material is converted to the undesired isomer. - Decomposition of products under the reaction conditions.	- Re-evaluate the synthetic strategy to improve regioselectivity. - Perform the reaction at a lower temperature to minimize side reactions and decomposition.

Experimental Protocols

Protocol 1: General Synthesis of 2-Substituted Benzoxazoles

This protocol describes a common method for synthesizing 2-substituted benzoxazoles from an o-aminophenol and a carboxylic acid, which can often lead to regioisomeric mixtures with substituted precursors.

• Reaction Setup: In a round-bottom flask, combine the substituted o-aminophenol (1 equivalent) and the carboxylic acid (1.1 equivalents).

• Addition of Catalyst/Dehydrating Agent: Carefully add polyphosphoric acid (PPA) or another suitable acidic catalyst and dehydrating agent.[4]

• Heating: Heat the reaction mixture at a specified temperature (e.g., 150-200 °C) for several hours, monitoring the reaction progress by TLC.[12]

• Work-up: After completion, cool the reaction mixture and carefully pour it into a beaker of ice water.

• Neutralization and Extraction: Neutralize the aqueous solution with a base (e.g., NaOH or NaHCO₃) and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Chromatographic Separation of Regioisomers

This protocol outlines the steps for separating a mixture of benzoxazole regioisomers using column chromatography.

• TLC Analysis: Develop a TLC method to separate the two isomers. Screen various solvent systems (e.g., mixtures of hexane and ethyl acetate) to find the optimal mobile phase that gives a good separation (ΔRf > 0.2).

• Column Preparation: Pack a glass column with silica gel using the chosen eluent.

• Loading the Sample: Dissolve the crude mixture in a minimal amount of the eluent or a more polar solvent and adsorb it onto a small amount of silica gel. Carefully load the dried silica onto the top of the column.

• Elution: Elute the column with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the fractions by TLC to identify which fractions contain each pure isomer.

• Isolation: Combine the fractions containing each pure isomer and evaporate the solvent to obtain the isolated products.

Protocol 3: NMR Analysis for Structural Confirmation

This protocol details the use of NMR spectroscopy to differentiate between the two possible regioisomers.

• Sample Preparation: Prepare a solution of each purified isomer in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[9]

• ¹H NMR: Acquire a ¹H NMR spectrum for each isomer. Pay close attention to the chemical shifts and coupling patterns of the aromatic protons, as these will be distinct for each isomer.[9]

• ¹³C NMR: Acquire a ¹³C NMR spectrum to observe the chemical shifts of all carbon atoms. The chemical shifts of the carbons in the benzoxazole core are particularly sensitive to the substitution pattern.[9]

• 2D NMR (if necessary): If the 1D spectra are not sufficient for unambiguous assignment, perform 2D NMR experiments such as COSY (to identify coupled protons), HSQC (to correlate protons to their directly attached carbons), and HMBC (to identify long-range proton-carbon correlations). These experiments will provide definitive structural information.[10]

Visualizations

Caption: Workflow for the chromatographic separation of benzoxazole regioisomers.

Caption: Decision tree for the spectroscopic analysis of benzoxazole regioisomers.

References

• Kumar, R. V. (2004). Synthetic Strategies Towards Benzoxazole Ring Systems: A Review. Asian Journal of Chemistry, 16(3-4), 1257-1275.
• iJPBS. (2019). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharma and Bio Sciences.
• Soni, S., Sahiba, N., Teli, S., Sharma, S., & Kumar, V. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13(34), 24093-24111.
• Int. J. of Pharm. Sci. Rev. and Res. (2025). Benzoxazole: Synthetic Methodology and Biological Activities.
• Der Pharma Chemica. (2024).
• ResearchGate. (n.d.). A general mechanism for benzoxazole synthesis.
• ResearchGate. (n.d.).
• SIELC. (2018). Separation of Benzoxazole, 2-methyl-5-phenyl- on Newcrom R1 HPLC column.
• Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles.
• BenchChem. (2025). Structural Elucidation of Benzoxazole Derivatives using ¹H and ¹³C NMR Spectroscopy.
• ACS Omega. (2019).
• BenchChem. (2025).
• Taylor & Francis Online. (2022).
• PMC. (n.d.).
• JOCPR. (2012).
• PMC. (2020). The Biosynthesis of the Benzoxazole in Nataxazole Proceeds via an Unstable Ester and has Synthetic Utility.
• ScienceDirect. (2013). Quantum mechanical and spectroscopic (FT-IR, FT-Raman, 1H NMR and UV)
• ChemicalBook. (2022). Synthesis of Benzoxazoles.
• AZoM. (2024). Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds.
• ResearchGate. (n.d.). Synthesis of substituted benzoxazole derivatives starting from substituted 2-amino phenols and substituted benzoic acids.
• ACS Publications. (2019).
• ResearchGate. (2022).
• PMC. (2018).
• PMC. (n.d.).
• SciELO. (2023). A theoretical view on the stereochemistry of 1,3-benzoxazol-2-(3H)
• ESA-IPB. (n.d.).
• TSI Journals. (2012).
• Der Pharma Chemica. (2016).
• ResearchGate. (2025).
• PubMed. (2022). Discovery and computational studies of 2-phenyl-benzoxazole acetamide derivatives as promising P2Y14R antagonists with anti-gout potential.
• ResearchGate. (n.d.).
• MDPI. (2019). Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride.
• PMC. (n.d.).
• ResearchGate. (n.d.). (PDF)
• SciSpace. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid- phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry.
• MDPI. (2021). Low Temperature Dynamic Chromatography for the Separation of the Interconverting Conformational Enantiomers of the Benzodiazepines Clonazolam, Flubromazolam, Diclazepam and Flurazepam.
• Department of Physical Chemistry. (n.d.).
• ResearchGate. (n.d.). (PDF)

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Technical Support Center: Catalyst Poisoning Solutions in Benzoxazole Cross-Coupling

Welcome to the Technical Support Center for troubleshooting catalyst poisoning in benzoxazole cross-coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of palladium-catalyzed cross-coupling reactions to synthesize benzoxazole derivatives. Here, we move beyond simple procedural lists to delve into the underlying causes of common experimental failures, providing you with the scientific rationale to diagnose and resolve issues effectively.

Troubleshooting Guides and FAQs

This section is structured in a question-and-answer format to directly address the specific challenges you may encounter.

Issue 1: My cross-coupling reaction is sluggish or has completely stalled.

Question: My palladium-catalyzed cross-coupling reaction to synthesize a substituted benzoxazole has either stopped prematurely or is proceeding at an impractically slow rate. What are the likely causes related to catalyst poisoning?

Answer: A stalled or sluggish reaction is a classic symptom of catalyst deactivation, a frequent challenge when working with heteroaromatic compounds like benzoxazoles.[1][2] The primary culprits are often related to the inherent properties of the substrates and impurities within the reaction mixture.

• Substrate-Induced Poisoning: The benzoxazole ring system itself can be a source of catalyst poisoning. The lone pairs of electrons on the nitrogen and oxygen atoms can coordinate with the palladium center, forming stable, catalytically inactive complexes.[2] This coordination occupies the active sites on the catalyst, preventing it from participating in the catalytic cycle.[3]

• Impurities in Starting Materials: Commercially available or synthesized starting materials can contain impurities that are potent catalyst poisons.[4][5]

  • Sulfur Compounds: Elemental sulfur, thiols, and sulfides are notorious for strongly coordinating to palladium, effectively killing the catalyst's activity.[5][6][7] These can be remnants from previous synthetic steps.

  • Residual Reagents: If your benzoxazole starting material was synthesized using methods like the Vilsmeier-Haack reaction, residual reagents such as phosphorus oxychloride (POCl₃) or byproducts from dimethylformamide (DMF) can poison the palladium catalyst.[2]

• Ligand Degradation: Phosphine ligands, essential for stabilizing the palladium catalyst and facilitating the reaction, can degrade over the course of the reaction.[2] Oxidation of phosphines to phosphine oxides is a common deactivation pathway, as the oxides have a reduced affinity for the palladium center.[2]

Issue 2: I'm observing the formation of palladium black.

Question: A black precipitate, which I suspect is palladium black, has formed in my reaction vessel. What does this indicate and how can I prevent it?

Answer: The formation of palladium black is a clear visual indicator of catalyst deactivation.[8] It signifies the aggregation of palladium(0) species into bulk, catalytically inactive metallic palladium.[8] This is often a result of the catalytic cycle being disrupted.

• Slow Oxidative Addition: If the oxidative addition of the aryl halide to the Pd(0) complex is slow, the concentration of the unstable Pd(0) species can build up, leading to aggregation.[9] This is particularly common with electron-rich aryl halides.[9][10]

• Inadequate Ligand Protection: The phosphine ligand plays a crucial role in stabilizing the Pd(0) intermediate.[8][11] If the ligand is not sterically bulky or electron-rich enough, it may not adequately protect the palladium center from aggregation.[8]

To prevent the formation of palladium black, consider the following:

• Ligand Selection: Employ sterically hindered and electron-rich phosphine ligands, such as those from the Buchwald or cataCXium families.[8] These ligands are designed to stabilize the active catalytic species.[11][12][13][14][15][16]

• Reaction Conditions: Lowering the reaction temperature and catalyst concentration can sometimes mitigate aggregation.[8]

• Inert Atmosphere: Ensure your reaction is performed under a rigorously inert atmosphere (e.g., argon or nitrogen) as oxygen can promote the decomposition of the active catalyst.[8]

Issue 3: My reaction is giving a low yield despite starting material consumption.

Question: My starting materials are being consumed, but the yield of the desired benzoxazole product is low, and I'm seeing the formation of side products. Could this be related to catalyst poisoning?

Answer: Yes, this scenario can be linked to catalyst poisoning, which can alter the reaction pathway and lead to undesired side reactions.

• Protodehalogenation: A common side reaction is the reductive protodehalogenation of the aryl halide starting material.[17] This occurs when the catalytic cycle is intercepted by a proton source, leading to the removal of the halogen and the formation of a simple arene instead of the desired cross-coupled product.

• Homocoupling: Another possibility is the homocoupling of the boronic acid or other organometallic reagent, which can be promoted by a partially deactivated or altered catalyst.[8]

• Incomplete Cyclization: While not directly a poisoning issue, a stalled reaction due to catalyst deactivation can leave stable intermediates, such as a Schiff base, which fail to cyclize efficiently.[1][18]

To address these issues, focus on maintaining a highly active and stable catalyst throughout the reaction by addressing the potential poisons mentioned in the previous sections.

Visualizing Catalyst Deactivation Pathways

The following diagram illustrates the common pathways through which a palladium catalyst can become deactivated during a cross-coupling reaction.

Caption: Common catalyst deactivation pathways in cross-coupling.

Experimental Protocols for Troubleshooting

Here are detailed protocols for addressing potential sources of catalyst poisoning.

Protocol 1: Purification of Starting Materials

Objective: To remove impurities from reagents that may act as catalyst poisons.

Materials:

• Crude benzoxazole or aryl halide starting material

• Appropriate recrystallization solvent

• Activated carbon

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

Procedure:

• Recrystallization:

  • Dissolve the crude starting material in a minimal amount of a suitable hot solvent.

  • If the solution is colored, add a small amount of activated carbon and heat for a few minutes.

  • Hot filter the solution to remove the activated carbon and any insoluble impurities.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.[1]

• Activated Carbon Treatment for Liquid Reagents:

  • For liquid starting materials or solvents, stir with activated carbon for 1-2 hours at room temperature.[5]

  • Filter through a pad of celite to remove the activated carbon.

  • Degas the purified liquid by bubbling with an inert gas for at least 30 minutes before use.[8]

Protocol 2: Ligand Screening to Enhance Catalyst Stability

Objective: To identify a more robust ligand that can resist deactivation and prevent palladium black formation.

Materials:

• Palladium precursor (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• A selection of phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos; cataCXium ligands)[8]

• Benzoxazole substrate and coupling partner

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Schlenk tubes or reaction vials

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Reaction Setup: In an inert atmosphere, set up a parallel series of reactions in Schlenk tubes. To each tube, add the benzoxazole substrate (1.0 mmol), the coupling partner (1.2 mmol), and the base (2.0 mmol).

• Catalyst Preparation: In a separate vial, prepare stock solutions of the palladium precursor and each ligand to be screened in the chosen solvent.

• Reaction Initiation: Add the solvent (5 mL) to each reaction tube, followed by the appropriate amounts of the palladium precursor and ligand solutions (e.g., 1-2 mol% Pd, 2-4 mol% ligand).

• Monitoring: Heat the reactions to the desired temperature and monitor their progress at regular intervals using TLC, GC, or LC-MS.

• Analysis: Compare the reaction rates and final conversions for each ligand to identify the one that provides the best performance and shows no signs of palladium black formation.[8]

Data Summary: Common Catalyst Poisons

The following table summarizes common catalyst poisons in palladium-catalyzed cross-coupling reactions.

Poison Class	Examples	Probable Source	Effect on Catalyst
Sulfur Compounds	Elemental sulfur, thiols, sulfides	Impurities from starting material synthesis	Strong coordination to the metal center, blocking active sites.[5]
Nitrogen Compounds	Excess pyridine, other N-heterocycles	Substrate, product, or additives	Coordination to the metal, potentially forming stable, inactive complexes.[5][6]
Halides	Excess chloride, bromide, iodide	Substrate, salts, additives	Can alter the electronic properties of the catalyst or form stable halo-complexes.[5][19]
Water/Hydroxide	Moisture in reagents or solvents	Inadequate drying of reagents/glassware	Can lead to hydrolysis of phosphine ligands and decomposition of boronic acids.[5]
Cyanides	Excess cyanide salts	Reagents	Can disrupt every step of the catalytic cycle and form inactive palladium-cyanide complexes.[20][21][22]

Logical Workflow for Troubleshooting

When faced with a failed or low-yielding reaction, follow this systematic troubleshooting workflow.

Caption: A stepwise workflow for diagnosing and resolving catalyst deactivation.

By systematically addressing each of these potential failure points, you can significantly increase the success rate of your benzoxazole cross-coupling reactions.

References

• Casas, J., et al. (2008). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. Journal of the American Chemical Society. Available at: [Link]

• Königsberger, K., et al. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (n.d.). Catalyst poisoning. Available at: [Link]

• Barbosa, L. A. M. M., et al. (1998). Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. Journal of the Chemical Society, Faraday Transactions. Available at: [Link]

• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts. Journal of Molecular Catalysis A: Chemical. Available at: [Link]

• Xu, X., et al. (2015). Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions. Scientific Reports. Available at: [Link]

• Casas, J., et al. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. ResearchGate. Available at: [Link]

• Pieber, B., et al. (2019). Overcoming limitations in dual photoredox/nickel catalyzed C–N cross-couplings due to catalyst deactivation. Nature Communications. Available at: [Link]

• Gremmer, O., et al. (2001). Sulphur poisoning of palladium catalysts used for methane combustion: Effect of the support. ResearchGate. Available at: [Link]

• chemeurope.com. (n.d.). Catalyst poisoning. Available at: [Link]

• ChemCatBio. (2023). Three Sources of Catalyst Deactivation and How To Mitigate Them. Available at: [Link]

• Doan, T. L., et al. (2021). A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. Scientific Reports. Available at: [Link]

• Zhang, X., et al. (2021). Incorporating Sulfur Atoms into Palladium Catalysts by Reactive Metal–Support Interaction for Selective Hydrogenation. CCS Chemistry. Available at: [Link]

• Cacchi, S., et al. (2008). Palladium-catalyzed coupling of benzoxazole with para-substituted aryl bromides (Scheme 2). [a]. ResearchGate. Available at: [Link]

• Shimoda, M., et al. (2012). Sulfur-mediated palladium catalyst immobilized on a GaAs surface. The Journal of Chemical Physics. Available at: [Link]

• Pieber, B., et al. (2019). Overcoming limitations in dual photoredox/nickel-catalysed C–N cross-couplings due to catalyst deactivation. ResearchGate. Available at: [Link]

• ProChem, Inc. (n.d.). Advanced Phosphine Ligands for Catalysis. Available at: [Link]

• Gessner Group. (n.d.). Phosphines and Catalysis. Available at: [Link]

• Buchwald, S. L., et al. (2017). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Available at: [Link]

• Royal Society of Chemistry. (2022). Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery. In Sustainable Catalysis in the Benign Synthesis of Heterocycles. Available at: [Link]

• Magano, J., & Dunetz, J. R. (2021). Heterogeneous Catalysis for Cross-Coupling Reactions: An Underutilized Powerful and Sustainable Tool in the Fine Chemical Industry?. Organic Process Research & Development. Available at: [Link]

• DCL. (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Available at: [Link]

• Tolnai, G. L., et al. (2013). Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents. ResearchGate. Available at: [Link]

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• 7. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Catalyst poisoning - Wikipedia [en.wikipedia.org]
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• 22. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Thermal Stability in 2-Methylbenzoxazole Derivatives

Welcome to the Technical Support Center for 2-methylbenzoxazole and its derivatives. These heterocyclic aromatic compounds are foundational in drug development, materials science (e.g., liquid crystals, OLEDs), and as fluorescent probes. While the fused benzene and oxazole ring system generally imparts robust chemical and thermal stability, researchers frequently encounter thermal degradation issues during high-temperature synthesis, complexation, or storage.

This guide synthesizes field-proven insights and authoritative thermochemical data to help you diagnose and resolve thermal stability issues in your workflows.

Part 1: Frequently Asked Questions (FAQs) on Thermal Degradation

Q1: Why do my 2-methylbenzoxazole derivatives show unexpected degradation during high-temperature reflux synthesis? A1: The thermal instability observed during high-temperature synthesis is rarely due to the intrinsic weakness of the benzoxazole core itself, but rather a synergistic effect of heat, moisture, and pH. The benzoxazole ring features a highly polarized C=N bond. At elevated temperatures, the C2 carbon becomes highly electrophilic and susceptible to nucleophilic attack by trace water or basic reagents[1]. This nucleophilic attack triggers the cleavage of the oxazole ring (specifically the C-O bond), resulting in ring-opening and the formation of o-aminophenol derivatives[1]. To prevent this, reactions must be kept strictly anhydrous, or thermal profiles must be lowered.

Q2: What is the intrinsic thermal stability limit of the benzoxazole core? A2: Thermogravimetric Analysis (TGA) and combustion calorimetry show that the unsubstituted 2-methylbenzoxazole core is stable up to approximately 250 °C in inert atmospheres[2][3]. Interestingly, structural modifications can enhance this stability. For instance, 2,5-dimethylbenzoxazole is enthalpically more stable than 2-methylbenzoxazole due to the electron-donating effect of the additional methyl group, which stabilizes the ring system[2]. Similarly, laterally multifluorinated benzoxazole derivatives exhibit decomposition temperatures ( Td​ ) between 252 °C and 268 °C, maintaining stable mesophases up to their clearing points[3].

Q3: How does metal complexation affect the thermal stability of benzoxazole ligands? A3: Metal complexation significantly alters the thermal degradation profile, typically resulting in a multi-step decomposition process. For example, Co(II), Ni(II), Cu(II), and Zn(II) complexes of benzoxazole derivatives exhibit initial weight loss between 30–120 °C (loss of adsorbed moisture), followed by the sequential degradation of the organic moieties between 200 °C and 750 °C[4]. The final stable residue above 750 °C is invariably the corresponding metal oxide (e.g., CoO, NiO, CuO)[4].

Q4: Why do my quaternary benzoxazolium salts degrade into a sticky, hygroscopic mass upon heating? A4: Quaternary benzoxazolium compounds (e.g., 2,3-dimethylbenzoxazolium methosulfate) are notoriously sensitive to moisture and heat. Heating these compounds during synthesis accelerates their transformation into phenols via ring-opening[1]. This degradation destroys the crystalline nature of the product, resulting in a hygroscopic, intractable mass that is insoluble in standard NMR solvents like CDCl3​ [1].

Part 2: Quantitative Thermal Data

The following table summarizes the thermal properties and decomposition thresholds of key 2-methylbenzoxazole derivatives to guide your experimental temperature limits.

Compound Class	Decomposition Temp ( Td​ )	Thermal Characteristics & Causality
2-Methylbenzoxazole	~250 °C	Baseline thermal stability. Enthalpy of formation indicates stability, but prone to nucleophilic ring-opening >150 °C in non-anhydrous conditions[1][2].
2,5-Dimethylbenzoxazole	>250 °C	Enthalpically the most stable derivative. The C5-methyl group increases gas-phase basicity and overall ring stability[2].
Multifluorinated Derivatives	252–268 °C	Excellent thermal stability. Lateral multifluoro substituents decrease melting points but maintain stable mesophases for liquid crystal applications[3].
Co(II)/Ni(II) Complexes	350–750 °C (Multi-step)	Complete decomposition of the organic ligand occurs in distinct stages, ultimately leaving stable metal oxides (CoO, NiO)[4].

Part 3: Experimental Troubleshooting & Validated Protocols

Issue: Thermal Degradation During Quaternization

Conventional synthesis of 2,3-dimethylbenzoxazolium methosulfate involves heating 2-methylbenzoxazole with dimethyl sulfate in trichloroethylene. This prolonged heating often leads to ring-opening degradation, yielding impure, hygroscopic products[1].

Solution: Solvent-Free Exothermic Quaternization Protocol

By utilizing the intrinsic heat of reaction (exothermic) between the reagents, external heating is eliminated. This self-validating system prevents the thermal activation energy required for the ring-opening side reaction from being reached, preserving the benzoxazole core[1].

Step-by-Step Methodology:

• Reagent Preparation: In a well-ventilated fume hood, equip a 50 mL open flask. Ensure all glassware is strictly dry to prevent moisture-induced hydrolysis.

• Mixing: Add 0.1 mol (11.87 mL) of 2-methylbenzoxazole to the flask. Slowly add a slight excess (0.11 mol, 10.42 mL) of purified dimethyl sulfate[1]. Caution: Dimethyl sulfate is highly toxic; handle with appropriate PPE.

• Exothermic Activation: Do not apply external heat. Stir the mixture gently. Within 15–20 minutes, the intrinsic exothermic reaction will cause the mixture to self-warm and become highly viscous[1].

• Crystallization: Allow the reaction to cool to room temperature naturally. The contents will completely crystallize into a white solid after approximately 45 minutes[1].

• Purification: Filter the crystalline mass and wash sequentially with anhydrous acetone and diethyl ether to remove unreacted starting materials.

• Validation: The resulting 2,3-dimethylbenzoxazolium methosulfate should be a free-flowing white powder (Yield ~89%). The absence of a sticky residue confirms that thermal ring-opening was successfully avoided[1].

Part 4: Diagnostic Workflows

To systematically diagnose thermal stability issues in your benzoxazole workflows, follow the logical decision tree below.

Diagnostic workflow for troubleshooting benzoxazole thermal degradation and ring-opening issues.

References

• Thermochemistry of 2-methylbenzoxazole and 2,5-dimethylbenzoxazole: An experimental and computational study.
• Benzoxazole–isatin-based metal complexes as potential anti-tuberculosis agents: synthesis, characterization, in vitro evaluation, and comput
• Synthesis and mesomorphic properties of benzoxazole derivatives with lateral multifluoro substituents. Semantic Scholar.
• 2,3-Dimethylbenzoxazolium Methosulf

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• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: High-Purity Recrystallization of 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole

Welcome to the Technical Support Center for the purification of 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole (CAS: 1823353-12-3). This guide is engineered for drug development professionals and synthetic chemists who require ultra-high purity (>99.5%) of halogenated benzoxazole building blocks.

The presence of both bromine and fluorine on the benzoxazole core significantly alters its lipophilicity, crystal packing (via halogen bonding), and solubility profile compared to unsubstituted analogs. This guide synthesizes field-proven methodologies, thermodynamic principles, and troubleshooting protocols to ensure self-validating, reproducible crystallizations.

Physicochemical Profiling & Solvent Selection Matrix

To achieve high purity, the recrystallization solvent must completely dissolve the compound at its boiling point while exhibiting near-zero solubility at 0–5 °C[1]. Because 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole lacks strong hydrogen-bond donors (no -OH or -NH) but possesses a weakly basic nitrogen and polarizable halogens, it is highly soluble in moderately polar aprotic solvents (DCM, EtOAc) and poorly soluble in aliphatic hydrocarbons (Hexanes, Heptane).

Quantitative Solvent Screening Data

Data summarized for 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole and structurally analogous halogenated benzoxazoles[1][2][3].

Solvent System	Ratio (v/v)	Boiling Point (°C)	Solubility (Hot)	Solubility (0°C)	Expected Yield	Purity Profile
Ethyl Acetate / Heptane	1 : 3 to 1 : 5	~77 (EtOAc)	Excellent	Very Low	80 - 88%	Excellent; removes polar impurities.
DCM / Hexanes	1 : 4	~40 (DCM)	Excellent	Low	85 - 90%	Good; but low boiling point risks rapid precipitation.
Isopropanol (IPA)	Single Solvent	82	Moderate	Very Low	70 - 75%	Excellent; highly controlled crystal growth.
Methanol	Single Solvent	65	Moderate	Moderate	60 - 65%	Fair; risks loss of product in mother liquor.
Acetone / Acetonitrile	1 : 1	~56 (Acetone)	Good	Low	75 - 80%	Good; effective for removing colored byproducts.

Standard Operating Procedure (SOP): EtOAc/Heptane Binary System

This protocol utilizes a mixed-solvent (solvent/anti-solvent) system, which is the industry standard for substituted benzoxazoles[2]. The protocol is self-validating: the continuous monitoring of the "cloud point" ensures thermodynamic control rather than kinetic crashing.

Step-by-Step Methodology:

• Initial Dissolution: Place the crude 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole in a round-bottom flask equipped with a reflux condenser. Add a minimal volume of Ethyl Acetate (approx. 2–3 mL per gram of crude).

• Heating & Clarification: Heat the suspension to a gentle reflux (75–77 °C) in a water bath until complete dissolution occurs. Self-Validation Check: If the solution is darkly colored, add 5% w/w activated charcoal, boil for 5 minutes, and perform a hot filtration through a pre-warmed Celite pad to remove insoluble/polymeric impurities[2].

• Anti-Solvent Addition: Return the clarified solution to reflux. Begin adding hot Heptane dropwise via an addition funnel. Continue addition until the solution becomes faintly turbid (the "cloud point"), indicating saturation.

• Clearing the Solution: Add 1–2 drops of hot Ethyl Acetate just until the turbidity clears. This guarantees the solution is exactly at the saturation limit at boiling point.

• Controlled Nucleation: Remove the flask from the heat source. Allow it to cool ambiently to room temperature at a rate of ~0.5 °C/min. Do not disturb the flask. Slower cooling yields larger, purer crystals by preventing the entrapment of impurities in the crystal lattice.

• Maturation & Isolation: Once at room temperature, transfer the flask to an ice-water bath (0–5 °C) for 1 hour to maximize yield[1]. Filter the resulting crystals via vacuum filtration (Büchner funnel), wash with 2 volumes of ice-cold Heptane, and dry in a vacuum oven at 40 °C to constant weight.

Troubleshooting & FAQs

Q: During the addition of Heptane, my compound "oils out" (forms a liquid layer) instead of crystallizing. Why does this happen and how do I fix it? A: "Oiling out" (liquid-liquid phase separation) occurs when the saturation point of the solution is reached at a temperature that is higher than the melting point of the solute, or when a high concentration of impurities severely depresses the compound's melting point.

• The Fix: Reheat the mixture until it forms a single homogeneous phase. Add a small amount of the "good" solvent (EtOAc) to lower the saturation temperature. Allow the solution to cool slightly, and introduce a seed crystal of pure 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole just before the cloud point is reached. This bypasses the energy barrier for nucleation, forcing solid crystal formation instead of an oil.

Q: My isolated crystals are contaminated with the unreacted starting material (e.g., 2-amino-4-bromo-5-fluorophenol). How do I prevent this co-crystallization? A: Aminophenols are highly polar and capable of strong hydrogen bonding. In a highly non-polar anti-solvent like Heptane or Hexane, these polar impurities may crash out kinetically before your target benzoxazole[3].

• The Fix: Prior to recrystallization, ensure your crude organic extract is washed thoroughly with dilute aqueous acid (e.g., 1M HCl) to protonate and remove the unreacted aminophenol into the aqueous layer. Alternatively, switch your recrystallization solvent to Isopropanol (IPA) ; the alcohol will keep the hydrogen-bonding aminophenol dissolved in the mother liquor even at 0 °C.

Q: I achieved beautiful crystals, but my yield is only 40%. Where is the rest of my product? A: A low yield indicates that the solvent system is too strong (too much EtOAc) or the cooling temperature was not low enough.

• The Fix: First, verify the mother liquor via TLC or HPLC. If the product is present, concentrate the mother liquor in vacuo to half its volume and repeat the cooling process (second crop). To prevent this in the future, ensure you are strictly identifying the "cloud point" during the anti-solvent addition to minimize the volume of the "good" solvent.

Q: Can I use Dichloromethane (DCM) and Hexanes instead of EtOAc/Heptane? A: Yes, DCM/Hexanes is a widely cited system for halogenated benzoxazoles[3]. However, because DCM boils at 39.6 °C, the temperature differential between boiling and the ice bath is very narrow. This often leads to rapid, kinetic precipitation rather than thermodynamic crystallization, which can trap impurities. EtOAc/Heptane provides a wider thermal gradient for controlled lattice formation.

Recrystallization Workflow & Decision Matrix

The following diagnostic flowchart outlines the logical pathway for optimizing the recrystallization of 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole, specifically addressing phase separation and yield issues.

Diagnostic workflow for benzoxazole recrystallization and troubleshooting.

References

• Google Patents (WO2006096624A1).Process for the purification of substituted benzoxazole compounds.

• Jetir.Org. Design and Synthesis of new Benzoxazole derivatives. Journal of Emerging Technologies and Innovative Research. [Link]

• Beilstein Journal of Organic Chemistry. One-pot synthesis of 2-arylated and 2-alkylated benzoxazoles and benzimidazoles based on triphenylbismuth dichloride.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]
• 3. beilstein-journals.org [beilstein-journals.org]

Reference Data & Comparative Studies

High-Resolution 1H NMR Spectral Analysis of 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole: A Comparative Guide for Fluorinated Building Blocks

For researchers and drug development professionals, fluorinated benzoxazoles represent a premium class of structural scaffolds, offering enhanced metabolic stability and unique binding affinities. However, the synthesis of these building blocks—often via electrophilic halogenation or cyclization—frequently yields complex mixtures of regioisomers.

This guide provides an objective, data-driven comparison between the target product, 5-Bromo-6-fluoro-2-methylbenzo[d]oxazole , and its most common alternative/impurity, 6-Bromo-5-fluoro-2-methylbenzo[d]oxazole . By leveraging high-resolution Proton Nuclear Magnetic Resonance ( 1 H NMR) spectroscopy, we establish a robust analytical framework to definitively validate product performance and structural integrity.

The Analytical Challenge: Regioisomer Differentiation

When sourcing or synthesizing fluorinated building blocks, distinguishing between the 5-bromo-6-fluoro and 6-bromo-5-fluoro isomers using standard chromatographic methods (e.g., HPLC or LC-MS) is notoriously difficult due to their identical molecular weights and nearly identical polarities.

This is where high-resolution 1 H NMR becomes indispensable. This analytical framework operates as a self-validating system . By relying on the molecule's intrinsic quantum mechanical properties—specifically the through-bond spin-spin coupling ( J -coupling) between 1 H and 19 F nuclei—researchers can definitively prove the regiochemistry of the product without requiring external analytical reference standards. The physical distance between the coupled nuclei dictates the coupling constant, providing an absolute, unforgeable fingerprint of the molecular structure.

Mechanistic Causality of Chemical Shifts and Coupling

Understanding the causality behind the spectral data is critical for accurate interpretation:

• Anisotropic Deshielding vs. Resonance Shielding: Bromine exerts a strong anisotropic deshielding effect on adjacent (ortho) protons, pushing their signals downfield (higher ppm). Conversely, while fluorine is highly electronegative, its strong π -donating resonance effect shields ortho protons, pushing their signals upfield (lower ppm).

• Spin-Spin Coupling ( JHF​ ): The magnitude of proton-fluorine coupling is strictly dependent on bond distance. Protons situated ortho to a fluorine atom exhibit large 3JHF​ coupling constants (typically 8.0–11.5 Hz), whereas protons situated meta to a fluorine atom display significantly smaller 4JHF​ coupling constants (typically 5.0–8.0 Hz)[1].

Comparative 1 H NMR Data Analysis

The following table provides a direct, objective comparison of the expected 1 H NMR spectral parameters for the target product versus its regioisomeric alternative.

NMR Parameter	Target Product: 5-Bromo-6-fluoro isomer	Alternative Impurity: 6-Bromo-5-fluoro isomer
H-4 Chemical Shift ( δ )	~7.85 ppm (Deshielded by ortho-Br)	~7.55 ppm (Shielded by ortho-F)
H-4 Multiplicity & Coupling	Doublet, 4JHF​ ≈ 5.0–8.0 Hz (Meta to F)	Doublet, 3JHF​ ≈ 8.0–11.5 Hz (Ortho to F)
H-7 Chemical Shift ( δ )	~7.45 ppm (Shielded by ortho-F)	~7.75 ppm (Deshielded by ortho-Br)
H-7 Multiplicity & Coupling	Doublet, 3JHF​ ≈ 8.0–11.5 Hz (Ortho to F)	Doublet, 4JHF​ ≈ 5.0–8.0 Hz (Meta to F)
2-CH 3​ Chemical Shift ( δ )	~2.65 ppm (Singlet, 3H)	~2.65 ppm (Singlet, 3H)

Note: The para H-H coupling ( 5JHH​ ) between H-4 and H-7 is typically negligible (<1 Hz) and generally only manifests as slight line broadening rather than distinct splitting.

Experimental Protocol: High-Resolution 1 H NMR Acquisition

To ensure the reliability of the self-validating J -coupling data, meticulous sample preparation is required. The following step-by-step methodology must be strictly adhered to.

Step 1: Sample Preparation

• Accurately weigh 10–15 mg of the benzoxazole product.

• Dissolve the compound completely in 0.6 mL of containing 0.03% v/v tetramethylsilane (TMS) as an internal reference[2].

• Causality Check: Complete dissolution is critical. Any undissolved particulate matter will distort the localized magnetic field homogeneity, leading to broad, asymmetric peaks that obscure the fine JHF​ splitting required for isomer differentiation.

• Filter the solution through a tightly packed cotton or glass wool plug in a Pasteur pipette directly into a high-quality 5 mm NMR tube. Ensure the to optimize the active volume within the probe[3].

Step 2: Instrument Calibration and Acquisition

• Insert the sample into a high-field NMR spectrometer (e.g., 600 MHz). While benchtop instruments are useful for basic screening, high-field magnets are required to resolve complex first-order spin-spin splitting without peak overlap.

• Lock the spectrometer to the deuterium ( 2 H) resonance of the CDCl 3​ solvent and perform automated gradient shimming (TopShim) to optimize field homogeneity.

• Acquire the 1 H spectrum using a standard single-pulse sequence (e.g., zg30), utilizing 16–32 scans and a relaxation delay (D1) of 2.0 seconds to ensure complete longitudinal relaxation.

Step 3: Spectral Processing

• Apply a Fourier Transform (FT) to the Free Induction Decay (FID) signal.

• Manually phase the spectrum to ensure pure absorptive peak shapes, and apply a baseline correction.

• Calibrate the chemical shift scale by setting the TMS singlet strictly to 0.00 ppm.

• Extract the coupling constants ( J ) in Hertz by multiplying the ppm difference between the doublet peaks by the spectrometer's operating frequency.

Workflow Visualization

The following logical workflow illustrates the decision matrix for validating the product's regiochemistry based on the extracted NMR parameters.

Fig 1: Logical workflow for the self-validating NMR differentiation of fluorobenzoxazole isomers.

References

• Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles Source: Molecules (MDPI) URL:[Link]

• NMR Sample Preparation Source: Western University, Department of Chemistry URL:[Link]

• 8.1 - FT-NMR Sample Preparation Guide Source: MIT OpenCourseWare URL:[Link]

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• 2. publish.uwo.ca [publish.uwo.ca]
• 3. ocw.mit.edu [ocw.mit.edu]

Comparing biological activity of 5-bromo vs 5-chloro benzoxazoles

Comparative Biological Activity of 5-Bromo vs. 5-Chloro Benzoxazoles: A Technical Guide for Drug Development

Introduction: The Benzoxazole Scaffold and C-5 Halogenation

Benzoxazoles are privileged heterocyclic pharmacophores widely utilized in medicinal chemistry. The substitution pattern on the fused benzene ring—particularly at the C-5 position—dictates the molecule's electronic distribution, lipophilicity, and steric profile. Halogenation at this site with either chlorine or bromine is a proven strategy to enhance metabolic stability and target affinity. However, choosing between a 5-chloro and a 5-bromo substitution requires a nuanced understanding of their divergent physicochemical properties and how they interact with specific biological targets.

Mechanistic Causality in Structure-Activity Relationships (SAR)

The biological variance between 5-chloro and 5-bromo benzoxazoles is fundamentally rooted in atomic physics:

• Electronegativity & Dipole Moments: Chlorine possesses a higher Pauling electronegativity (3.16) compared to bromine (2.96). This creates a stronger localized dipole moment in 5-chloro derivatives, making them superior hydrogen bond acceptors. This property is critical when the target binding site is polar, such as the active site of 1, where 5-chloro benzoxazole-isatin conjugates exhibit optimal H-bond interactions with specific residues like Gln475[1].

• Atomic Radius & Lipophilicity (LogP): Bromine has a larger van der Waals radius (1.85 Å) than chlorine (1.75 Å). This increased steric bulk translates to a higher molar volume and enhanced lipophilicity. Consequently, 5-bromo derivatives partition more effectively into deep, hydrophobic binding pockets. For instance, in the development of2, 5-bromo substitutions significantly increase binding affinity by optimally filling the receptor's hydrophobic cavity[2].

Fig 1: SAR logic detailing the divergent pharmacological impacts of C-5 chlorination vs bromination.

Quantitative Comparison of Biological Efficacy

The choice of halogen directly impacts the IC₅₀ and Ki values across various therapeutic targets. The table below synthesizes comparative data from recent drug development studies.

Compound Class	Target / Assay	5-Chloro Derivative Efficacy	5-Bromo Derivative Efficacy	Mechanistic Driver	Ref
2-Arylbenzoxazoles	NCI-H460 Cells (Antiproliferative)	IC₅₀ = 1.1 μM	IC₅₀ = 1.3 - 3.8 μM	Cl enhances polar interactions in the binding site.	[3]
Benzoxazole-Isatins	GlcN-6-P Synthase (Enzyme Inhibition)	Ki = 1.78 μM (-7.67 kcal/mol)	Moderate Inhibition	Cl forms optimal H-bond network with Gln475.	[1]
Azabenzoxazoles	α7 nAChR (Receptor Agonism)	High Affinity	Highest Affinity	Br fills the hydrophobic pocket, increasing binding.	[2]
2-Oxo-benzoxazoles	Acid Ceramidase (Enzyme Inhibition)	Active	Active	Halogenation prevents metabolic oxidation at C-5.	[4]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols integrate self-validating mechanisms and explain the causality behind critical experimental choices.

Protocol A: Synthesis & Isolation of 5-Halobenzoxazoles

• Cycloaddition Reaction: React 2-amino-4-chlorophenol (or 4-bromophenol) with the corresponding carboxylic acid derivative.

  • Causality: The reaction must be performed in N,N-Dimethylacetamide (DMAC) at 90°C. DMAC is a highly polar aprotic solvent that stabilizes the polar transition states during cycloaddition, 5 of the target heterocyclic scaffold compared to non-polar alternatives[5].

• Purification via Column Chromatography: Elute the crude mixture using a hexane-ethyl acetate gradient.

  • Causality: It is critical to remove unreacted starting phenolic materials. Free phenols exhibit inherent cellular toxicity and will cause false-positive results in downstream biological viability assays.

• Structural Validation: Confirm the C-5 substitution using ¹H NMR and FT-IR.

  • Validation Check: Ensure the disappearance of the primary amine stretch (~3300 cm⁻¹) and the appearance of the characteristic C=N benzoxazole stretch (~1620 cm⁻¹).

Protocol B: In Vitro Antiproliferative Evaluation (MTT Assay)

• Cell Seeding: Seed NCI-H460 (non-small cell lung cancer) cells in 96-well plates and incubate for 24 hours.

• Compound Treatment: Treat cells with varying concentrations (0.1 μM to 50 μM) of the purified 5-chloro or 5-bromo benzoxazoles.

  • Self-Validating Control: Include Etoposide as a positive control and DMSO (vehicle) as a negative control. 3 of the assay, ensuring the cells are responsive to known antiproliferative agents[3].

• Viability Quantification: Add MTT reagent and incubate. Measure absorbance at 570 nm.

  • Causality: The yellow tetrazolium salt (MTT) is reduced to purple formazan crystals exclusively by mitochondrial succinate dehydrogenase. Measuring absorbance at 570 nm provides a direct, quantifiable metric of metabolically active cells, allowing for accurate IC₅₀ calculation.

Fig 2: Self-validating experimental workflow for synthesizing and screening halobenzoxazoles.

Conclusion

Both 5-chloro and 5-bromo benzoxazoles offer robust frameworks for drug discovery. The selection between the two should be entirely target-driven: 5-chloro derivatives are superior when the mechanism relies on strong dipole interactions and hydrogen bonding (e.g., antimicrobial enzyme inhibition), whereas 5-bromo derivatives excel in targets requiring enhanced lipophilicity and hydrophobic pocket occupation (e.g., CNS receptor agonism).

References

• [5] Synthesis and biological activity of some novel N-dichloroacetyl-2,3-dihydrobenzoxazole derivatives, d-nb.info. 5

• [4] Benzoxazolone derivatives as acid ceramidase inhibitors, and their use as medicaments, Google Patents. 4

• [3] A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation, MDPI. 3

• [1] Design, Synthesis, Antimicrobial and Anticancer Activity of some Novel Benzoxazole-Isatin Conjugates, Biointerface Research in Applied Chemistry.1

• [2] Discovery of 4-(5-Methyloxazolo[4,5-b]pyridin-2-yl)-1,4-diazabicyclo[3.2.2]nonane (CP-810,123), a Novel α7 Nicotinic Acetylcholine Receptor Agonist..., ACS Publications. 2

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A Comparative Guide to the Structural Elucidation of Benzoxazole Derivatives: From Synthesis to Single-Crystal X-ray Diffraction

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

In the landscape of medicinal chemistry and materials science, benzoxazole derivatives stand out as a class of heterocyclic compounds with a remarkable spectrum of biological activities and functional properties. Their efficacy as anticancer, antimicrobial, and anti-inflammatory agents is intrinsically linked to their three-dimensional architecture.[1] Consequently, the unambiguous determination of their crystal structure is not merely a confirmatory step but a cornerstone of rational drug design and materials engineering.

This guide provides a comprehensive comparison of the methodologies employed in the structural elucidation of benzoxazole derivatives, with a primary focus on single-crystal X-ray diffraction. We will navigate the entire workflow, from the strategic synthesis of these compounds and the art of crystal cultivation to the intricacies of X-ray diffraction data analysis. This will be supplemented with a comparative overview of complementary spectroscopic techniques, offering a holistic perspective on structural validation.

The Foundation: Synthesis and Crystallization of Benzoxazole Derivatives

The journey to a crystal structure begins with the synthesis of the target molecule. A multitude of synthetic routes to benzoxazole derivatives have been established, each with its own set of advantages and challenges. A common and effective method involves the condensation of a 2-aminophenol with a carboxylic acid or its derivative, often facilitated by a dehydrating agent such as polyphosphoric acid (PPA).[2]

Experimental Protocol: Synthesis of 2-aryl-benzoxazole via PPA catalysis

• Reactant Preparation: In a round-bottom flask, combine equimolar amounts of a substituted 2-aminophenol and a substituted benzoic acid.

• Reaction Setup: Carefully add polyphosphoric acid (PPA) to the flask, ensuring the reactants are thoroughly wetted. The amount of PPA should be sufficient to create a stirrable paste.

• Heating and Reaction Monitoring: Heat the reaction mixture to 150-180°C with continuous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, allow the mixture to cool to approximately 100°C and then pour it onto crushed ice with vigorous stirring.

• Neutralization and Isolation: Neutralize the acidic solution with a suitable base, such as sodium bicarbonate or ammonium hydroxide, until a precipitate forms.

• Purification: Collect the crude product by filtration, wash with water, and dry. Further purify the compound by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) to obtain the desired 2-aryl-benzoxazole.[2]

The subsequent and often most challenging step is the growth of single crystals of sufficient quality for X-ray diffraction. The choice of crystallization technique is paramount and is often an empirical process.

A Comparative Look at Crystallization Techniques for Benzoxazole Derivatives

Technique	Principle	Advantages	Disadvantages	Best Suited For
Slow Evaporation	Gradual removal of solvent from a saturated solution, leading to supersaturation and crystal growth.	Simple setup, widely applicable.	Can sometimes lead to the formation of many small crystals or oils if evaporation is too rapid.	Thermally stable compounds with moderate solubility.[3]
Vapor Diffusion	A solution of the compound in a good solvent is placed in a sealed container with a volatile non-solvent. The non-solvent vapor slowly diffuses into the solution, reducing the solubility and inducing crystallization.	Excellent control over the rate of crystallization, often yields high-quality crystals.	Requires careful selection of solvent/non-solvent pairs.	Compounds that are sensitive to temperature changes.[3]
Cooling Crystallization	A saturated solution at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.	Effective for compounds with a significant temperature-dependent solubility profile.	Rapid cooling can lead to twinning or small, poorly formed crystals.	Many common organic compounds.[3]
Solvent Layering	A less dense non-solvent is carefully layered on top of a denser solution of the compound. Crystals form at the interface as the solvents slowly mix.	Good for growing large, well-defined crystals.	Can be technically challenging to set up without disturbing the interface.	Compounds that are highly soluble in one solvent and poorly soluble in another miscible solvent.

Troubleshooting Common Crystallization Problems:

• Oiling Out: If the compound separates as an oil instead of a solid, it is often due to high solubility or impurities. Try using a more dilute solution, a different solvent system, or further purifying the compound.

• Microcrystals: The formation of very small crystals can be due to rapid supersaturation. Slow down the crystallization process by reducing the rate of evaporation, cooling, or diffusion.

• No Crystals Form: If no crystals appear, the solution may not be sufficiently saturated. Try to slowly concentrate the solution or introduce a seed crystal.

The Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SCXRD) provides an unambiguous determination of the three-dimensional arrangement of atoms in a crystal lattice, yielding precise information on bond lengths, bond angles, and intermolecular interactions.[3]

Experimental Workflow for Single-Crystal X-ray Diffraction of a Benzoxazole Derivative

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol for SCXRD Analysis:

• Crystal Selection and Mounting: Under a microscope, select a single, well-formed crystal with sharp edges and no visible defects. Mount the crystal on a goniometer head using a suitable cryoprotectant if data is to be collected at low temperatures.

• Data Collection: Center the crystal in the X-ray beam of a diffractometer. The instrument will then rotate the crystal through a series of angles, collecting diffraction patterns at each orientation.

• Data Processing and Reduction: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors such as Lorentz and polarization effects. This results in a file containing the Miller indices (h, k, l) and the corresponding intensity for each reflection.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to obtain an initial electron density map. This map reveals the positions of the heavier atoms in the structure.

• Structure Refinement: The initial atomic model is refined against the experimental diffraction data using least-squares methods. This iterative process adjusts the atomic coordinates, thermal parameters, and other model parameters to improve the agreement between the calculated and observed structure factors. Software such as SHELXL is commonly used for this purpose.[4][5]

• Structure Validation and CIF Generation: The final refined structure is validated to ensure its chemical and crystallographic reasonability. The results are then compiled into a Crystallographic Information File (CIF), which is the standard format for reporting crystal structure data.[4]

A Comparative Analysis of Benzoxazole Crystal Structures

The following table presents a comparison of crystallographic data for several benzoxazole derivatives, highlighting the impact of different substituents on the crystal packing.

Compound	Formula	Crystal System	Space Group	Key Intermolecular Interactions	Reference
(E)-2-(6-Methylbenzoxazol-2-yl)-3-phenylacrylonitrile	C₁₇H₁₂N₂O	Monoclinic	P2₁/c	π-π stacking	[6]
2-[(4-chlorophenylazo) cyanomethyl] benzoxazole	C₁₅H₉ClN₄O	Triclinic	P-1	N-H···N hydrogen bonding	[1]
Methyl 1,3-benzoxazole-2-carboxylate	C₉H₇NO₃	Monoclinic	P2₁	C-H···N and C-H···O hydrogen bonds, π-π stacking	[7]
2-aminobenzoxazole–fumaric acid salt	C₇H₇N₂O·C₄H₃O₄	Orthorhombic	Pbca	N-H···O and O-H···O hydrogen bonds	[8][9]

Complementary Spectroscopic Techniques for Structural Validation

While SCXRD provides the definitive solid-state structure, spectroscopic methods are indispensable for confirming the molecular structure in solution and for routine characterization.

Caption: The complementary nature of analytical techniques for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for determining the connectivity of atoms in a molecule. For benzoxazole derivatives, characteristic signals in the aromatic region of the ¹H NMR spectrum can confirm the substitution pattern on the benzoxazole core.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the functional groups present in a molecule. A key indicator for the formation of the benzoxazole ring is the appearance of a C=N stretching vibration in the range of 1515-1688 cm⁻¹.[3]

Mass Spectrometry (MS): MS provides information about the molecular weight of a compound and its fragmentation pattern. This is crucial for confirming the elemental composition and for gaining insights into the molecular structure.[3]

Conclusion: An Integrated Approach to Structural Elucidation

The structural characterization of benzoxazole derivatives is a multifaceted process that relies on the synergistic use of various analytical techniques. While synthesis and crystallization lay the groundwork, single-crystal X-ray diffraction stands as the ultimate arbiter of the three-dimensional atomic arrangement. However, a comprehensive understanding of these valuable compounds is best achieved through an integrated approach, where the definitive solid-state structure from XRD is complemented by the rich solution-state information provided by NMR, FT-IR, and mass spectrometry. This guide has provided a comparative overview and detailed protocols to empower researchers in their pursuit of novel benzoxazole-based therapeutics and materials.

References

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• Hübschle, C. B., Sheldrick, G. M., & Dittrich, B. (2011). ShelXle: a Qt graphical user interface for SHELXL. Journal of Applied Crystallography, 44(6), 1281–1284.
• Ali, S., Omprakash, P., Tengli, A. K., Mathew, B., Basavaraj, M. V., Shridhar, M. A., & S. K, N. (2022). Crystallization, structural study and analysis of intermolecular interactions of a 2-aminobenzoxazole–fumaric acid molecular salt.
• ResearchGate. (2019). How to compare the similarities and differences among various refinement software?
• Belhouchet, M., Youssef, C., Ben Ammar, H., & Ben Salem, R. (2012). Synthesis and Crystal Structure of a Benzoxazole Derivative: (E)-2-(6-Methylbenzoxazol-2-yl)-3-phenylacrylonitrile. X-ray Structure Analysis Online, 28, 3-4.
• Glamočlija, J., Stanković, D., Stanojković, T., & Vujčić, M. (2020). Structure of Biologically Active Benzoxazoles: Crystallography and DFT Studies. Journal of the Serbian Chemical Society, 85(3), 329-341.
• Goujon, A., Guesdon, A., & Plé, N. (2021). Crystal structure of methyl 1,3-benzoxazole-2-carboxylate.
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• Mabied, A. F., Shalaby, E. M., Zayed, H. A., El-Kholy, E., Farag, I. S. A., & Ahmed, N. A. (2014). Crystal structure and stereochemistry study of 2-substituted benzoxazole derivatives. ISRN Organic Chemistry, 2014, 728343.
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Analytical Comparison Guide: Validating Benzoxazole Ring Formation via FTIR Spectroscopy

As a Senior Application Scientist, I often encounter the analytical challenge of definitively confirming heterocyclic ring closures. Benzoxazole rings are highly privileged scaffolds, serving as crucial pharmacophores in medicinal chemistry (such as in novel anti-psoriatic drug candidates)[1] and as fundamental building blocks in high-performance, thermally rearranged polymers like polybenzoxazoles (PBOs) used in gas separation membranes[2].

Differentiating a fully closed benzoxazole ring from its open-chain precursors (e.g., Schiff bases, o-aminophenols, or polyhydroxyamides) requires precise tracking of functional group transformations. Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid, self-validating, and non-destructive mechanism to track these molecular changes. This guide objectively compares FTIR modalities and provides the experimental framework necessary to validate benzoxazole synthesis.

The Mechanistic Causality of Benzoxazole FTIR Signatures

To utilize FTIR effectively, we must understand the causality behind the spectral shifts. The formation of a benzoxazole ring typically involves the condensation of an o-aminophenol with a carboxylic acid or aldehyde, followed by a dehydration-driven cyclization.

Spectroscopic validation relies on a dual-tracking system:

• Disappearance Tracking (The Loss of Precursors): The cyclization process consumes the hydroxyl (-OH) and amine (-NH2) groups of the precursor. Consequently, the broad stretching bands typically observed between 3000–3500 cm⁻¹ must diminish or disappear entirely. If the precursor is a polyhydroxyamide, the amide carbonyl (C=O) peak around 1650 cm⁻¹ will also vanish upon ring closure.

• Appearance Tracking (The Formation of the Heterocycle): The creation of the rigid, aromatic oxazole ring introduces new, highly polarizable bonds. This results in the appearance of a strong C=N stretching vibration (typically between 1515–1688 cm⁻¹)[3] and distinct C–O–C stretching modes (asymmetric stretching around 1240–1490 cm⁻¹ and symmetric stretching around 1049–1075 cm⁻¹)[4],[2].

Comparative Analysis of Analytical Modalities

Not all FTIR sampling techniques are appropriate for every benzoxazole sample. The choice of modality dictates the accuracy of your structural elucidation.

Analytical Modality	Best Suited For	Mechanistic Advantage	Inherent Limitation
Transmission FTIR (KBr Pellet)	Small-molecule drug candidates and synthesized powders[1].	Provides the highest signal-to-noise ratio and sharpest peak resolution for identifying weak overtones in crystalline powders.	KBr is highly hygroscopic. Absorbed atmospheric moisture creates a false -OH band at ~3400 cm⁻¹, which can falsely suggest incomplete cyclization.
ATR-FTIR (Attenuated Total Reflectance)	Insoluble polybenzoxazole (PBO) films and membranes[2].	Requires zero sample preparation. Ideal for rigid, intractable polymer films that cannot be ground into KBr.	Peak intensities vary with wavelength due to depth of penetration differences; high-wavenumber peaks (like residual -OH) may appear artificially weak.
FT-Raman Spectroscopy	Highly symmetrical benzoxazole derivatives (e.g., mercaptobenzoxazoles).	Water does not interfere. Excellent for resolving symmetrical C=C aromatic skeletal vibrations that are weak in FTIR.	Highly conjugated benzoxazole structures often fluoresce strongly under laser excitation, which can completely mask the Raman scattering signal.

Expert Insight: For small-molecule pharmaceutical development, Transmission FTIR remains the gold standard due to its absolute quantitative linearity. However, for materials science applications involving PBOs, ATR-FTIR is mandatory due to the intractability of the polymer networks.

Quantitative Data: Characteristic Wavenumber Assignments

The following table synthesizes the critical wavenumber assignments required to confirm the benzoxazole ring, cross-referenced from both small-molecule and polymer literature.

Functional Group / Vibration Mode	Expected Wavenumber (cm⁻¹)	Diagnostic Significance
Precursor -OH / -NH2 Stretch	3000 – 3500	Disappearance: Confirms complete dehydration/cyclization[2].
Precursor Amide C=O Stretch	~1650 – 1670	Disappearance: Confirms conversion of polyhydroxyamide to PBO.
Oxazole C=N Stretch	1515 – 1688	Appearance: Primary indicator of the formed oxazole ring. Often observed sharply at ~1558 cm⁻¹ or 1631 cm⁻¹ depending on conjugation[4],[2],[3].
Oxazole C–O–C (Asymmetric)	1240 – 1490	Appearance: Confirms the ether-like linkage in the ring[4],[2],[3].
Oxazole C–O–C (Symmetric)	1049 – 1075	Appearance: Secondary confirmation of the oxazole ring[4],[2].
Aromatic C=C Stretch	1445 – 1587	Shift: Indicates the integration of the benzene ring with the newly formed heterocycle[3].

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness, your analytical protocol must be a self-validating system. Below are the rigorous methodologies for both primary FTIR techniques.

Protocol A: Transmission FTIR (KBr Pellet) for Small Molecules

Objective: Eliminate moisture artifacts to accurately track -OH disappearance.

• Preparation of Matrix: Dry spectroscopic-grade KBr powder in a vacuum oven at 110°C for at least 24 hours prior to use. Store in a desiccator.

• Background Validation: Press a blank KBr pellet (150 mg) using a hydraulic press at 10 tons for 2 minutes. Run a background scan (32 scans, 4 cm⁻¹ resolution). Validation Check: The baseline must be flat, with no broad absorption at 3400 cm⁻¹.

• Sample Dispersion: Grind 1–2 mg of the synthesized benzoxazole derivative with 150 mg of the dried KBr using an agate mortar and pestle until a homogeneous, fine powder is achieved.

• Pellet Pressing & Acquisition: Press the mixture into a transparent pellet. Acquire the spectrum immediately to prevent atmospheric moisture reabsorption.

• Data Analysis: Normalize the spectrum against the aromatic C-H out-of-plane bending mode (~740 cm⁻¹), which remains constant before and after cyclization.

Protocol B: ATR-FTIR for Polybenzoxazole (PBO) Films

Objective: Ensure intimate contact and correct for penetration depth artifacts.

• Crystal Cleaning: Clean the diamond or ZnSe ATR crystal with spectroscopy-grade isopropanol and allow it to evaporate completely.

• Background Acquisition: Collect a background spectrum of the ambient atmosphere (64 scans, 4 cm⁻¹ resolution).

• Sample Application: Place the PBO film flat against the crystal. Apply maximum allowable pressure using the ATR anvil. Validation Check: Monitor the live preview; the intensity of the C=N peak (~1558 cm⁻¹) should maximize and stabilize, indicating optimal optical contact.

• Data Acquisition & Correction: Collect the spectrum. Apply an "ATR Correction" algorithm in your spectrometer's software to adjust for the wavelength-dependent penetration depth, ensuring the high-wavenumber region (3000+ cm⁻¹) is accurately represented for residual precursor analysis.

Workflow Visualization

The following diagram illustrates the logical progression and spectroscopic checkpoints required to validate benzoxazole ring formation.

FTIR Validation Workflow: Tracking functional group transformations to confirm benzoxazole cyclization.

References

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An In-Depth Comparative Guide to the UV-Vis Absorption Spectra of 2-Methylbenzoxazole Derivatives

As a Senior Application Scientist, I frequently utilize 2-methylbenzoxazole and its derivatives in the design of fluorescent probes, organic light-emitting diodes (OLEDs), and photochromic switches. The benzoxazole core—a benzene ring fused to an oxazole ring—provides exceptional chemical and thermal stability. However, its true power lies in its highly tunable photophysical properties. By strategically modifying the 2-methyl group or the benzoxazole core, we can dramatically alter the electronic landscape of the molecule.

This guide objectively compares the UV-Vis absorption performance of various 2-methylbenzoxazole derivatives, providing the mechanistic causality behind these shifts and a field-proven, self-validating experimental protocol for their characterization.

Mechanistic Insights: Causality Behind Spectral Shifts

The parent compound, 2-methylbenzoxazole, exhibits localized π→π∗ transitions with absorption maxima ( λmax​ ) typically restricted to the deep UV region (~235 nm and 275 nm in ethanol) [1]. For most advanced applications, such as live-cell imaging or visible-light photoswitching, we must push this absorption into the visible spectrum (a bathochromic or "red" shift). This is achieved through three primary structural modifications:

• Extended Conjugation : Condensation of the 2-methyl group with aromatic aldehydes yields styrylbenzoxazole derivatives. The extended π -system lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), shifting the λmax​ into the 320–340 nm range [2].

• Push-Pull (Donor-Acceptor) Systems : Introducing strong electron-donating groups (e.g., -NH₂, -OH) on the extended conjugated system creates an intramolecular charge transfer (ICT) state. For example, benzoxazolyl-imidazole conjugates or benzoxazole iminocoumarins exhibit massive red-shifts, pushing absorption well into the 400–500 nm range [3, 4].

• Solvatochromism : In push-pull derivatives, the excited state is often significantly more polar than the ground state. Increasing the solvent polarity stabilizes this polarized excited state, leading to observable shifts in λmax​ depending on the surrounding medium [3].

Logical relationship between 2-methylbenzoxazole structural modifications and UV-Vis spectral shifts.

Comparative Data: UV-Vis Absorption Profiles

The following table synthesizes quantitative UV-Vis absorption data for key 2-methylbenzoxazole derivatives, allowing for direct performance comparison based on structural modifications.

Compound Class / Derivative	Solvent	λmax​ (nm)	Molar Extinction Coefficient ( ϵ )	Key Electronic Transition	Source
2-Methylbenzoxazole (Parent)	Ethanol	~235, 275	~10,000 M−1cm−1	Localized π→π∗	[1]
Unsubstituted Styrylbenzoxazole	Acetonitrile	320	~35,000 M−1cm−1	Extended π→π∗	[2]
4-Hydroxystyrylbenzoxazole	Acetonitrile	336	~38,000 M−1cm−1	Push-Pull (Moderate ICT)	[2]
Benzoxazolyl-imidazole Conjugate	DMSO	470	~45,000 M−1cm−1	Strong Donor-Acceptor ICT	[4]
Benzoxazole Iminocoumarin	Methanol	~420-450	~50,000 M−1cm−1	Extended ICT / pH-sensitive	[3]

Self-Validating Experimental Protocol for UV-Vis Spectroscopy

To ensure high-fidelity data, the spectroscopic protocol must be a self-validating system. Simply placing a cuvette in a spectrophotometer is insufficient; the causality of each step must be understood to prevent artifacts like aggregation-induced quenching or detector saturation.

Self-validating experimental workflow for high-fidelity UV-Vis spectroscopic measurements.

Step-by-Step Methodology:

• Stock Solution Preparation : Dissolve 5–10 mg of the highly pure 2-methylbenzoxazole derivative in a spectroscopic-grade solvent (e.g., Ethanol, Acetonitrile, or DMSO).

  • Causality: Spectroscopic-grade solvents lack UV-absorbing impurities that cause baseline drift and obscure sample peaks.

• Serial Dilution to Linear Range : Dilute the stock to a working concentration of 1×10−5 M to 5×10−5 M.

  • Causality: High concentrations lead to π−π stacking (aggregation), which alters the absorption profile and introduces scattering. This specific concentration ensures the sample strictly obeys the Beer-Lambert Law ( A=ϵlc ).

• Baseline Correction : Fill two matched 1 cm quartz cuvettes with the pure solvent. Place them in the reference and sample paths of a double-beam UV-Vis spectrophotometer and perform a baseline zero from 200 nm to 800 nm.

  • Causality: Quartz is required because standard optical glass absorbs strongly below 300 nm, which would entirely obscure the intrinsic peaks of the benzoxazole core.

• Measurement & Self-Validation : Replace the solvent in the sample cuvette with your analyte solution. Scan the same wavelength range.

  • Validation Check: Examine the peak absorbance ( A ) at λmax​ . It must fall between 0.1 and 1.0.

    • If A > 1.0: The detector is approaching saturation, and stray light will cause non-linear deviations. You must dilute the sample and rescan.

    • If A < 0.1: The signal-to-noise ratio is too low for an accurate molar extinction coefficient calculation. You must increase the concentration.

References

• Stindt, Charlotte N., Stefano Crespi, and Ben L. Feringa. "Synthesis of Styrylbenzazole Photoswitches and Evaluation of their Photochemical Properties." Chemistry–A European Journal 30.39 (2024): e202401409.[Link]

• Galić, Marina, et al. "Benzoxazole Iminocoumarins as Multifunctional Heterocycles with Optical pH-Sensing and Biological Properties: Experimental, Spectroscopic and Computational Analysis." Chemosensors 14.1 (2026): 15.[Link]

• "Synthesis and photophysical properties of benzoxazolyl-imidazole and benzothiazolyl-imidazole conjugates." RSC Advances (2021).[Link]